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  • Product: N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester
  • CAS: 130676-63-0

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to CAS 130676-63-0: N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester

For Researchers, Scientists, and Drug Development Professionals Introduction N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester, identified by the CAS number 130676-63-0, is a molecule of significant interest primaril...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester, identified by the CAS number 130676-63-0, is a molecule of significant interest primarily within the pharmaceutical industry. It is recognized as a process-related impurity and a potential degradation product of Orlistat, a potent inhibitor of gastric and pancreatic lipases used in the management of obesity. Understanding the physicochemical properties of such impurities is paramount for the development of robust analytical methods, ensuring the quality and safety of the final drug product, and for toxicological assessment. This technical guide provides a comprehensive overview of the molecular weight and solubility profile of this compound, offering valuable insights for researchers and professionals involved in drug development and quality control.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to predicting its behavior in various environments, including biological systems and analytical methodologies.

Molecular Weight and Structure

The molecular formula for N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester is C₂₈H₅₃NO₃. Based on this, its calculated molecular weight is 451.73 g/mol .[1][2] The structural formula reveals a long-chain ester of the N-formylated amino acid L-leucine, contributing to its lipophilic nature.

PropertyValueSource
CAS Number 130676-63-0N/A
Molecular Formula C₂₈H₅₃NO₃[1][2]
Molecular Weight 451.73 g/mol [1][2]
Physical State Colorless oil[3]
Predicted logP 8.9Estimated based on computational models
Predicted pKa Not ionizable in physiological pH rangeEstimated based on chemical structure
Melting Point Not availableN/A
Boiling Point Not availableN/A

Note: Predicted values for logP and pKa are generated using computational (QSAR) models and should be considered as estimates. Experimental verification is recommended.

Solubility Profile

The solubility of a compound is a critical parameter that influences its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation and analytical characterization.

Qualitative Solubility

Experimental data on the solubility of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester is limited to qualitative descriptions. It has been reported to be:

  • Slightly soluble in:

    • Acetonitrile

    • Chloroform

    • Dimethyl Sulfoxide (DMSO)

    • Methanol

This limited solubility in common organic solvents, despite its lipophilic structure, suggests that the interplay of its long aliphatic chain, ester, and amide functionalities governs its dissolution behavior.

Quantitative Solubility

To date, specific quantitative solubility data (e.g., in mg/mL or molarity) for this compound in various solvents has not been extensively published in the public domain. The high lipophilicity, as suggested by its structure, would indicate poor aqueous solubility. For practical laboratory applications, it is recommended to determine the solubility experimentally in the solvent system of interest.

Experimental Protocol for Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted and reliable technique for determining the thermodynamic solubility of a compound.[4][5][6][7] The following is a generalized protocol that can be adapted for N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester.

Objective: To determine the solubility of CAS 130676-63-0 in a specific solvent at a controlled temperature.

Materials:

  • N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (as a colorless oil)

  • Solvent of interest (e.g., acetonitrile, methanol, DMSO, buffered aqueous solutions)

  • Glass vials with screw caps

  • Orbital shaker or magnetic stirrer

  • Incubator or water bath for temperature control

  • Centrifuge

  • Syringes and syringe filters (e.g., 0.22 µm PTFE)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometer)

  • Volumetric flasks and pipettes

Procedure:

  • Preparation of Supersaturated Solution: Add an excess amount of the compound to a series of vials containing a known volume of the solvent. The presence of undissolved compound is essential to ensure saturation.

  • Equilibration: Tightly cap the vials and place them in an orbital shaker or on a stir plate within a temperature-controlled environment (e.g., 25°C or 37°C). Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed to allow the excess solid to sediment. Alternatively, centrifuge the vials at a high speed to pellet the undissolved compound.

  • Sample Collection and Dilution: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed. Immediately filter the aliquot through a syringe filter into a clean vial. Dilute the filtered solution with a known volume of the mobile phase to be used for analysis to bring the concentration within the linear range of the analytical method.

  • Quantification: Analyze the diluted samples using a validated HPLC method. Prepare a calibration curve using standard solutions of the compound of known concentrations.

  • Calculation: Determine the concentration of the compound in the diluted sample from the calibration curve. Calculate the solubility in the original solvent by accounting for the dilution factor.

G cluster_prep Preparation cluster_sep Separation cluster_analysis Analysis A Add excess compound to solvent B Equilibrate at constant temperature (24-48h) A->B C Centrifuge or let settle B->C D Filter supernatant C->D E Dilute filtrate D->E F Quantify by HPLC E->F G Calculate solubility F->G

Sources

Exploratory

Technical Guide: Stability Assessment of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester in Aqueous and Organic Solvents

An in-depth technical guide by a Senior Application Scientist. Introduction: A Chemist's Perspective on Molecular Stability N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester is a multifaceted molecule characterized b...

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Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide by a Senior Application Scientist.

Introduction: A Chemist's Perspective on Molecular Stability

N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester is a multifaceted molecule characterized by four key structural features that dictate its stability profile: an N-formyl group, an amide linkage, a thioester bond, and an unsaturated alkyl chain. Understanding the inherent reactivity of each of these functional groups is paramount to predicting and empirically determining the compound's viability as a stable entity for research or therapeutic applications.

The thioester linkage, in particular, is the lynchpin of this molecule's reactivity. Thioesters are thermodynamically less stable and kinetically more reactive towards nucleophiles than their oxygen ester counterparts. This heightened reactivity is a double-edged sword; it can be beneficial for biological activity but poses a significant challenge for formulation and long-term storage.

This guide will deconstruct the stability assessment of this molecule into a series of logical, experimentally verifiable steps. We will explore its degradation pathways in both aqueous and organic media, providing not just protocols, but the scientific rationale behind them.

Predicted Degradation Pathways

Before embarking on experimental work, it is crucial to hypothesize the likely degradation pathways based on fundamental chemical principles. For the target molecule, two primary degradation routes are of concern: hydrolysis and oxidation.

Hydrolytic Degradation

Hydrolysis is the most probable degradation pathway in aqueous environments. The thioester bond is the most susceptible site, readily attacked by water or hydroxide ions. This reaction is expected to be highly pH-dependent, with significantly accelerated rates under neutral to basic conditions. A secondary, though much slower, hydrolytic cleavage could occur at the N-formyl or the amide bond, typically under more extreme pH and temperature conditions.

G cluster_main Primary Hydrolytic Degradation Pathway Parent N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester Products N-Formyl-L-leucine + (E)-1-(2-Nonenyl)dodecane-1-thiol Parent->Products Thioester Hydrolysis (pH-dependent)

Caption: Predicted primary hydrolytic degradation of the parent molecule.

Oxidative Degradation

The (E)-1-(2-Nonenyl) fragment contains a carbon-carbon double bond, which is a potential site for oxidation. This can be initiated by atmospheric oxygen (autoxidation), light (photo-oxidation), or the presence of radical initiators. This pathway is more relevant to long-term storage and handling, especially when exposed to air and light.

Stability in Aqueous Media: A pH-Rate Profile Study

The stability of the compound in aqueous solution is a critical parameter, especially if it is intended for biological assays or as an intravenous formulation. A pH-rate profile study is the gold standard for this assessment.

Rationale and Experimental Design

The objective is to determine the rate of degradation of the parent compound across a range of pH values at a constant temperature. By quantifying the disappearance of the parent compound over time, we can calculate the degradation rate constant (k) at each pH. A plot of log(k) versus pH provides a comprehensive stability profile.

The workflow for this study is a self-validating system. The use of a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), ensures that the parent compound is distinguished from its degradants, providing trustworthy and accurate data.

G cluster_workflow Aqueous Stability Workflow Prep Prepare Buffer Solutions (pH 2-10) Spike Spike Parent Compound into Buffers Prep->Spike Incubate Incubate at Controlled Temperature Spike->Incubate Sample Sample at Time Points (t=0, 1, 2, 4...) Incubate->Sample Analyze Analyze by Stability-Indicating HPLC Sample->Analyze Data Calculate % Remaining & Degradation Rate Analyze->Data

Caption: Experimental workflow for the pH-rate profile stability study.

Detailed Experimental Protocol
  • Buffer Preparation: Prepare a series of buffers covering the desired pH range (e.g., pH 2, 4, 6, 7.4, 8, 10). Use buffers with known pKa values to ensure stable pH throughout the experiment (e.g., phosphate, acetate, borate).

  • Stock Solution Preparation: Prepare a concentrated stock solution of the test compound in a suitable organic solvent (e.g., acetonitrile or DMSO) to ensure solubility.

  • Initiation of Experiment: Spike a small volume of the stock solution into each buffer solution to a final concentration suitable for HPLC analysis (e.g., 10-50 µg/mL). The final concentration of the organic solvent should be kept low (<1-2%) to minimize its effect on the aqueous environment.

  • Incubation: Incubate all solutions in a constant temperature bath (e.g., 37°C or 50°C to accelerate degradation). Protect samples from light to prevent photo-degradation.

  • Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each solution. Quench the reaction immediately by diluting the sample in a suitable mobile phase or by adding an acid/base to shift the pH to a more stable region.

  • HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method. The method must be capable of separating the parent peak from all potential degradant peaks. A C18 column with a gradient elution of water and acetonitrile is a common starting point.

  • Data Analysis: Plot the natural logarithm of the parent compound's concentration versus time for each pH. The slope of this line is the negative of the observed first-order rate constant (-k).

Representative Data Summary

The following table summarizes hypothetical data from such a study, illustrating the expected pH-dependent instability.

pHHalf-Life (t½) at 37°C (hours)Degradation Rate Constant (k) (hours⁻¹)Primary Degradant(s) Identified
2.0> 500< 0.0014Minimal Degradation
4.02500.0028N-Formyl-L-leucine
6.0800.0087N-Formyl-L-leucine
7.4150.0462N-Formyl-L-leucine, Thiol
8.050.1386N-Formyl-L-leucine, Thiol
10.0< 1> 0.6930N-Formyl-L-leucine, Thiol

This data is illustrative and demonstrates the expected trend of increased thioester hydrolysis at neutral and basic pH.

Stability in Organic Solvents

For storage of the neat compound or for use in organic synthesis, understanding its stability in common organic solvents is essential.

Rationale and Experimental Design

The primary concern in organic solvents is not hydrolysis, but rather reaction with the solvent itself or with trace impurities (e.g., water, peroxides). For instance, protic solvents like methanol or ethanol could potentially cause solvolysis (transesterification) of the thioester bond, although this is generally much slower than hydrolysis. Aprotic solvents are typically more benign, but their purity is critical.

The experimental design is similar to the aqueous study but focuses on a selection of representative solvents.

Detailed Experimental Protocol
  • Solvent Selection: Choose a range of commonly used, high-purity, anhydrous solvents.

    • Aprotic Polar: Acetonitrile (ACN), Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF)

    • Aprotic Non-polar: Dichloromethane (DCM), Tetrahydrofuran (THF)

    • Protic: Ethanol (EtOH), Methanol (MeOH)

  • Sample Preparation: Dissolve the test compound in each solvent to a known concentration.

  • Incubation: Store the solutions at a controlled temperature (e.g., 25°C and an accelerated condition like 40°C). Include a control stored at -20°C. Protect all samples from light.

  • Sampling and Analysis: At various time points (e.g., 0, 1 week, 2 weeks, 1 month), analyze the samples by HPLC to determine the percentage of the parent compound remaining.

Representative Data Summary
Solvent% Parent Remaining (4 weeks at 25°C)% Parent Remaining (4 weeks at 40°C)Observations
Acetonitrile> 99%98%High stability
DMSO> 99%97%High stability, but ensure anhydrous grade
Dichloromethane> 99%99%High stability
Ethanol97%92%Minor degradation peak observed
Methanol95%88%Evidence of solvolysis (transesterification)

This data is illustrative and highlights the greater stability in aprotic solvents compared to protic solvents.

Recommendations for Handling and Storage

Based on the chemical principles and the expected stability profile, the following best practices are recommended:

  • Aqueous Solutions: Prepare fresh for each use. If short-term storage is necessary, use a buffered solution at pH 4-5 and store at 2-8°C. Avoid neutral or basic buffers for any storage duration.

  • Organic Solutions: For long-term storage, dissolve the compound in a high-purity aprotic solvent like acetonitrile or dichloromethane. Store at -20°C or below.

  • Solid State: Store the solid compound in a tightly sealed container, protected from light and moisture, under an inert atmosphere (e.g., argon or nitrogen) at low temperature (-20°C). This minimizes both hydrolytic and oxidative degradation.

Conclusion

The stability of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester is fundamentally governed by the reactivity of its thioester bond. This guide outlines a systematic approach to quantifying its stability in both aqueous and organic environments. The provided protocols for pH-rate profiling and solvent compatibility studies offer a robust framework for generating reliable data, enabling informed decisions in drug development and research applications. The key takeaway is the compound's pronounced instability in neutral to basic aqueous solutions, necessitating careful formulation and handling to maintain its chemical integrity.

References

  • Title: The Chemistry of Thioesters. Source: Chemical Reviews. URL: [Link]

  • Title: Thioester-based prodrugs for targeting proteins. Source: RSC Medicinal Chemistry. URL: [Link]

  • Title: The Mechanism of Thiol Ester Hydrolysis. Source: Journal of the American Chemical Society. URL: [Link]

  • Title: Buffers for pH and Metal Ion Control. Source: Chapman and Hall. URL: [Link]

  • Title: Solvolysis of α-Thio- and α-Oxy-Substituted Thioesters. Source: The Journal of Organic Chemistry. URL: [Link]

Foundational

A Technical Guide to the Biosynthetic Machinery of Lipstatin, Progenitor of the Anti-Obesity Therapeutic Orlistat

Abstract: Lipstatin is a potent natural inhibitor of pancreatic lipase produced by the actinobacterium Streptomyces toxytricini.[1][2] Its significance in pharmaceutical science is monumental, as its hydrogenated derivat...

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Author: BenchChem Technical Support Team. Date: March 2026

Abstract: Lipstatin is a potent natural inhibitor of pancreatic lipase produced by the actinobacterium Streptomyces toxytricini.[1][2] Its significance in pharmaceutical science is monumental, as its hydrogenated derivative, tetrahydrolipstatin (Orlistat), is a widely approved therapeutic for the management of obesity.[1][3] Understanding the intricate biosynthetic pathway of lipstatin is paramount for metabolic engineering efforts aimed at improving yield and for generating novel analogues with enhanced therapeutic profiles. This guide provides an in-depth exploration of the genetic and biochemical framework governing lipstatin assembly. We will dissect the roles of the core biosynthetic gene cluster, trace the molecular logic from simple precursors to the final complex architecture, and present validated experimental protocols for pathway elucidation. Additionally, we will analyze the structure of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester, a related molecule, in the context of the lipstatin pathway.

The Genetic Blueprint: The Lipstatin (lst) Biosynthetic Gene Cluster

The production of lipstatin is orchestrated by a compact, six-gene operon, designated the lst cluster.[3][4] This gene cluster encodes the essential enzymatic machinery required to assemble the complex lipstatin molecule from primary metabolic precursors. The functions of these genes, elucidated through genetic manipulation and bioinformatic analysis, provide a roadmap for the entire biosynthetic process.[4][5]

Table 1: Genes and Enzymes of the Lipstatin Biosynthetic Cluster

Gene Enzyme Product Putative Function in Biosynthesis
lstA β-ketoacyl-ACP synthase III (FabH) homolog Catalyzes the core Claisen condensation reaction, linking the two primary fatty acid chains to form the C22 backbone.[4][6]
lstB β-ketoacyl-ACP synthase III (FabH) homolog Works in concert with LstA in the foundational condensation step.[4][6]
lstC Acyl-CoA Synthetase Activates the C8 precursor, octanoic acid, into octanoyl-CoA for entry into the pathway.[1][4]
lstD 3β-hydroxysteroid dehydrogenase homolog Catalyzes the stereospecific reduction of a β-keto group, a critical step enabling the subsequent formation of the β-lactone ring.[4]
lstE Nonribosomal Peptide Synthetase (NRPS) Recognizes, adenylates, and tethers L-leucine as a thioester intermediate, preparing it for modification and incorporation.[4][6]

| lstF | Formyltransferase | Transfers a formyl group to the α-amine of the LstE-tethered leucine, completing the N-formyl-L-leucine side chain.[4][6] |

The Convergent Biosynthetic Pathway of Lipstatin

The assembly of lipstatin is a sophisticated example of a hybrid metabolic pathway, merging elements of fatty acid and nonribosomal peptide synthesis. The strategy is convergent, with three primary precursors—linoleic acid, octanoic acid, and L-leucine—being processed independently before their final assembly.[1][3]

Precursor Activation and Backbone Assembly

The formation of the lipstatin core, a 22-carbon α-branched fatty acid with a reactive β-lactone warhead, begins with the preparation of two distinct fatty acid-derived chains.

  • Generation of the C14 Unit: The pathway initiates with linoleic acid, which undergoes two cycles of partial β-oxidation. This process yields 3-hydroxytetradeca-5,8-dienoyl-CoA, the first key building block.[1][4]

  • Generation of the C8 Unit: Concurrently, octanoic acid is activated to octanoyl-CoA by the acyl-CoA synthetase, LstC.[4] This intermediate is then carboxylated at the α-position by a dedicated acyl-CoA carboxylase (ACCase) complex, encoded by the pccB gene locus, to form hexylmalonyl-CoA, which is subsequently loaded onto an acyl carrier protein (ACP).[7][8] Gene disruption experiments have confirmed that the PccB subunit of this complex is essential for efficient lipstatin biosynthesis.[8]

  • Claisen Condensation: The two activated fatty acid units—one C14 and one C8—are brought together by the LstA and LstB enzymes. These FabH homologs catalyze a crucial Claisen condensation, forging the carbon-carbon bond that unites the two chains and establishes the core 22-carbon backbone of lipstatin.[4][6]

Side Chain Formation and Tailoring

The N-formyl-L-leucine side chain, which is esterified to the C5 hydroxyl of the backbone, is synthesized by a two-enzyme module characteristic of nonribosomal peptide synthesis.

  • Leucine Activation: The LstE enzyme, a single-module NRPS, specifically recognizes L-leucine. It activates the amino acid's carboxyl group with ATP to form an aminoacyl-adenylate, which is then loaded onto the enzyme's integrated thiolation (T) or peptidyl carrier protein (PCP) domain as a thioester.[4][6][9]

  • Formylation: While tethered to LstE, the α-amino group of leucine is formylated by the LstF formyltransferase, yielding the final N-formyl-L-leucine moiety ready for transfer.[4][6]

Final Assembly and β-Lactone Formation

In the final steps of the pathway, the side chain is attached, and the molecule's signature β-lactone ring is formed.

  • Esterification: The N-formyl-L-leucine group is transferred from the LstE-T domain to the 5-hydroxyl group of the C22 fatty acid backbone, forming an ester linkage.[1]

  • Reduction and Cyclization: The 3-keto group of the backbone is reduced by the LstD dehydrogenase to a 3-hydroxyl group.[4] This stereospecific reduction is critical, as the newly formed hydroxyl group is positioned to perform a nucleophilic attack on the carbonyl of the acyl-ACP thioester. This intramolecular cyclization spontaneously forms the strained, four-membered β-lactone ring, releasing the final lipstatin molecule.[1][6]

G cluster_precursors Precursor Supply cluster_backbone Backbone Assembly cluster_sidechain Side Chain Synthesis cluster_enzymes Enzymes p1 Linoleic Acid e_beta_ox Partial β-Oxidation p1->e_beta_ox p2 Octanoic Acid e_lstC LstC p2->e_lstC p3 L-Leucine e_lstE LstE (NRPS) p3->e_lstE i1 3-Hydroxytetradeca- 5,8-dienoyl-CoA e_lstAB LstA / LstB i1->e_lstAB i2 Octanoyl-CoA e_acc ACCase (pccB) i2->e_acc i3 Hexylmalonyl-ACP i3->e_lstAB i4 C22 β-Ketoacyl-ACP Backbone e_transferase Acyltransferase Activity i4->e_transferase i5 Intermediate with N-Formyl-L-Leucine e_lstD LstD i5->e_lstD Reduction i6 Reduced C22 Backbone (3-Hydroxy) lipstatin Lipstatin i6->lipstatin Intramolecular Cyclization s1 L-Leucyl-S-LstE e_lstF LstF s1->e_lstF s2 N-Formyl-L-Leucyl-S-LstE s2->e_transferase e_beta_ox->i1 e_lstC->i2 e_acc->i3 e_lstAB->i4 Claisen Condensation e_lstE->s1 Adenylation & Thiolation e_lstF->s2 Formylation e_transferase->i5 Esterification e_lstD->i6

Biosynthetic pathway of lipstatin in S. toxytricini.

Analysis of a Related Structure: N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester

A search of chemical databases reveals the existence of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester.[10][11] A detailed biosynthetic pathway for this specific molecule is not documented in the peer-reviewed scientific literature, suggesting it is likely a synthetic compound or a minor, uncharacterized metabolite rather than a major natural product with a dedicated pathway.

However, we can deconstruct its structure based on the knowledge of lipstatin biosynthesis:

  • N-Formyl-L-leucine Moiety: This is the identical side chain found in lipstatin. Its biosynthesis is clearly defined, requiring the NRPS enzyme LstE to activate L-leucine and the formyltransferase LstF to add the formyl group.[4][6]

  • Alcohol Moiety: The ester is formed with a C21 branched alcohol, (E)-1-(2-nonenyl)dodecan-1-ol. The biosynthetic origin of this specific alcohol is unknown. While microorganisms can produce a vast array of fatty alcohols, the precise branching and unsaturation pattern of this molecule does not correspond to a known major metabolite from the lipstatin pathway.

  • Ester Linkage: The formation of the final molecule would require an acyltransferase capable of transferring the N-formyl-L-leucine group from LstE to this specific C21 alcohol. While not impossible, this activity has not been assigned to any enzyme within the lst cluster.

Methodologies for Pathway Elucidation and Validation

The elucidation of the lipstatin pathway is a case study in modern natural product research, relying on a combination of genetic, isotopic, and analytical techniques. These protocols represent self-validating systems, where the results of one experiment inform and are confirmed by the others.

Protocol: Targeted Gene Inactivation

This method definitively links a gene to a biosynthetic step by observing the metabolic consequences of its removal.

Objective: To confirm the role of a putative biosynthetic gene (e.g., lstD) in lipstatin production.

Methodology:

  • Construct Knockout Cassette: Using PCR, amplify ~1.5 kb regions of DNA flanking the lstD gene ("homology arms"). Clone these arms on either side of an antibiotic resistance marker (e.g., apramycin) in a non-replicating E. coli vector.

  • Vector Introduction: Introduce the resulting plasmid into S. toxytricini via intergeneric conjugation from an E. coli donor strain (e.g., ET12567/pUZ8002).[5]

  • Selection for Mutants: Plate the conjugation mixture on a medium containing the selection antibiotic (apramycin). Spores that grow have likely incorporated the resistance cassette.

  • Screen for Double Crossover: Screen resistant colonies via PCR using primers that anneal outside the original homology arms. A successful double-crossover event (gene replacement) will result in a PCR product of a different size than the wild-type strain.

  • Metabolic Analysis: Cultivate the confirmed ΔlstD mutant strain and the wild-type strain under lipstatin-producing conditions for 7-10 days.

  • Extraction & HPLC-MS: Extract the culture broth with ethyl acetate, concentrate the organic layer, and analyze the extract by High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).

  • Interpretation: The absence of the lipstatin peak in the mutant strain's chromatogram, and potentially the accumulation of a new peak corresponding to the precursor substrate of LstD (e.g., compound 5 identified in previous studies), validates the gene's essential role in that specific reduction step.[4][5]

G cluster_workflow Gene Knockout Experimental Workflow start Design Primers for Flanking Regions pcr PCR Amplify Homology Arms start->pcr clone Clone Arms & Resistance Marker into Vector pcr->clone conjugate Conjugate Vector into S. toxytricini clone->conjugate select Select for Antibiotic Resistance conjugate->select screen PCR Screen for Double Crossover select->screen validate Validated Mutant Strain screen->validate ferment_ko Ferment Mutant validate->ferment_ko ferment_wt Ferment Wild-Type extract Solvent Extraction ferment_wt->extract ferment_ko->extract analyze HPLC-MS Analysis extract->analyze result Compare Metabolite Profiles analyze->result

Workflow for a gene knockout experiment.
Protocol: Isotopic Precursor Feeding

This technique traces the flow of atoms from primary metabolism into the final natural product, confirming the identity of the building blocks.

Objective: To verify that the C8 side chain of lipstatin originates from octanoic acid.

Methodology:

  • Precursor Synthesis/Acquisition: Obtain uniformly ¹³C-labeled octanoic acid ([U-¹³C₈]octanoic acid).

  • Culture Inoculation: Prepare a seed culture of S. toxytricini and use it to inoculate a production medium known to support lipstatin synthesis.

  • Precursor Feeding: After 48-72 hours of growth (at the onset of secondary metabolism), add a sterile solution of [U-¹³C₈]octanoic acid to the culture. Also, maintain an identical unfed control culture.

  • Fermentation & Harvest: Continue fermentation for an additional 5-7 days. Harvest the culture broth.

  • Purification: Extract and purify lipstatin from the fed culture using chromatographic methods (e.g., silica gel chromatography followed by preparative HPLC).

  • NMR Analysis: Acquire a ¹³C-NMR spectrum of the purified lipstatin.

  • Interpretation: A significant enhancement in the signal intensity for the eight carbon atoms corresponding to the hexyl side chain and the two adjacent backbone carbons, compared to the natural abundance signals in the control sample, provides direct evidence of incorporation. This confirms octanoic acid as the precursor.[12]

Conclusion

The biosynthetic pathway of lipstatin is a masterclass in microbial metabolic capability, elegantly combining fatty acid and nonribosomal peptide synthesis modules to construct a potent bioactive molecule. The discovery of the lst gene cluster has provided a complete genetic parts list, enabling detailed biochemical characterization and opening the door for rational metabolic engineering.[4] The methodologies described herein—gene inactivation, precursor feeding, and heterologous expression—form the cornerstone of modern natural product biosynthesis research, providing a robust framework for validating genetic function and mapping complex molecular assemblies. While the origin of related structures like N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester remains speculative, the foundational knowledge of the lipstatin pathway provides the essential tools to investigate such questions. This deep understanding is crucial for the continued development of Orlistat and the future discovery of novel lipase inhibitors for therapeutic use.

References

  • Demirev, A. V., Khanal, A., Sedai, B. R., Lim, S. K., & Na, M. K., et al. (2010). The role of acyl-coenzyme A carboxylase complex in lipstatin biosynthesis of Streptomyces toxytricini. Applied Microbiology and Biotechnology, 87, 1129−1139. [Link]

  • Bai, L., et al. (2014). Operon for Biosynthesis of Lipstatin, the Beta-Lactone Inhibitor of Human Pancreatic Lipase. Applied and Environmental Microbiology, 80(23), 7473-7481. [Link]

  • Wikipedia contributors. (2023, December 27). Lipstatin. Wikipedia. [Link]

  • Weibel, E., Hadvary, P., Hochuli, E., Kupfer, E., & Lengsfeld, H. (1987). Lipstatin, an inhibitor of pancreatic lipase, produced by Streptomyces toxytricini. I. Producing organism, fermentation, isolation and biological activity. The Journal of Antibiotics, 40(8), 1081-1085. [Link]

  • ResearchGate. (n.d.). Plausible lipstatin biosynthetic pathway in S. toxytricini. [Diagram]. ResearchGate. [Link]

  • Zhu, T., Wang, L., Wang, W., Hu, Z., Yu, M., Wang, K., & Cui, Z. (2014). Enhanced production of lipstatin from Streptomyces toxytricini by optimizing fermentation conditions and medium. Journal of General and Applied Microbiology, 60(3), 106-111. [Link]

  • Wikipedia contributors. (2023, March 2). Streptomyces toxytricini. Wikipedia. [Link]

  • Kumar, P., Tripathi, A., Luthra, U., & Dubey, K. K. (2020). Enhanced production of lipstatin from mutant of Streptomyces toxytricini and fed-batch strategies under submerged fermentation. 3 Biotech, 10(4), 148. [Link]

  • Wuest, W. M., & Walsh, C. T. (2018). Natural products from thioester reductase containing biosynthetic pathways. Natural Product Reports, 35(8), 753-771. [Link]

  • Chen, J., et al. (2015). Biosynthetic Origin of a Branched Chain Analogue of the Lipase Inhibitor, Lipstatin. Journal of Biological Chemistry, 290(40), 24286-24294. [Link]

  • ResearchGate. (n.d.). Proposed mechanism of lipstatin biosynthesis in S. toxytricini. [Diagram]. ResearchGate. [Link]

  • Demirev, A. V., et al. (2010). The role of acyl-coenzyme A carboxylase complex in lipstatin biosynthesis of Streptomyces toxytricini. Applied Microbiology and Biotechnology, 87(3), 1129-1139. [Link]

  • Kim, B. S., et al. (2006). Cloning and analysis of a type II polyketide synthase gene cluster from Streptomyces toxytricini NRRL 15443. Journal of Microbiology and Biotechnology, 16(12), 1937-1942. [Link]

  • Bai, L., et al. (2014). Operon for Biosynthesis of Lipstatin, the Beta-Lactone Inhibitor of Human Pancreatic Lipase. Applied and Environmental Microbiology, 80(23), 7473-7481. [Link]

  • Horvath, G., et al. (2012). Identification of Lipstatin-Producing Ability in Streptomyces virginiae CBS 314.55 Using Dereplication Approach. Journal of Antibiotics, 65, 219-221. [Link]

  • Eisenreich, W., et al. (1997). Tracer studies with crude U-13C-lipid mixtures. Biosynthesis of the lipase inhibitor lipstatin. Journal of Biological Chemistry, 272(2), 867-874. [Link]

Sources

Protocols & Analytical Methods

Method

Isolation and extraction of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester from Orlistat API

Application Note: Isolation and Extraction of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester from Orlistat API Introduction & Mechanistic Insights Orlistat (Tetrahydrolipstatin) is a potent, reversible inhibitor o...

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Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Isolation and Extraction of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester from Orlistat API

Introduction & Mechanistic Insights

Orlistat (Tetrahydrolipstatin) is a potent, reversible inhibitor of gastrointestinal lipases, manufactured primarily via the semi-synthetic modification of lipstatin derived from Streptomyces toxytricini fermentation. During the biosynthesis and subsequent chemical processing, several highly lipophilic, process-related impurities are generated.

One of the most challenging trace impurities to isolate is N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (CAS 130676-63-0)[1]. Unlike the parent API, this impurity lacks the reactive β-lactone (oxetanone) ring and instead features an extended aliphatic chain containing an (E)-2-nonenyl alkene moiety[2].

The Chemical Challenge: The primary bottleneck in isolating this specific impurity is the inherent instability of the bulk Orlistat matrix. Orlistat is highly susceptible to the hydrolysis of its β-lactone ring in aqueous buffers, particularly under neutral or alkaline conditions, and at temperatures exceeding 25°C[3]. If extraction conditions are not strictly controlled, the bulk API will rapidly degrade in situ into open-ring amides (e.g., Metabolite M1)[4], artificially complicating the impurity profile and co-eluting with the target compound. Therefore, this protocol utilizes a low-temperature, mildly acidic, non-aqueous solubilization strategy to suppress β-lactone opening during the enrichment phase[5].

Physicochemical Properties

Understanding the structural differences between the API and the target impurity is critical for designing the chromatographic gradient. The absence of the polar oxetanone ring in the impurity marginally increases its hydrophobicity relative to Orlistat, dictating the need for a highly organic reversed-phase system.

PropertyOrlistat (API)Target Impurity
Chemical Name (S)-2-formylamino-4-methyl-pentanoic acid (S)-1-[[(2S, 3S)-3-hexyl-4-oxo-2-oxetanyl] methyl]-dodecyl esterN-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester
CAS Number 96829-58-2130676-63-0[1]
Molecular Formula C₂₉H₅₃NO₅C₂₈H₅₃NO₃[2]
Molecular Weight 495.74 g/mol 451.73 g/mol [2]
Key Structural Feature β-lactone (oxetanone) ring(E)-2-nonenyl alkene chain
UV Absorbance Max ~205 nm (Weak chromophore)~205 nm (Weak chromophore)

Isolation Workflow

IsolationWorkflow Start Orlistat API Matrix (Contains Process Impurities) Prep Sample Solubilization (ACN, <25°C, 0.1% FA) Prevents β-lactone hydrolysis Start->Prep Flash Primary Enrichment (C18 Flash Chromatography) Bulk API Removal Prep->Flash HPLC Preparative RP-HPLC (C18, Gradient ACN/H2O) Isocratic hold for target Flash->HPLC Detect Fraction Triggering (UV 215 nm / ELSD) HPLC->Detect Lyophilize Lyophilization & Storage (-20°C, Argon Atmosphere) Detect->Lyophilize End Pure Target Impurity (CAS 130676-63-0) Lyophilize->End

Fig 1. Workflow for the extraction and isolation of CAS 130676-63-0 from Orlistat API.

Step-by-Step Experimental Protocol

Phase 1: Matrix Solubilization and Stabilization

Causality: Aqueous environments trigger rapid degradation of Orlistat[3]. To extract the impurity without generating artifacts, the API must be dissolved in an aprotic organic solvent stabilized with a volatile organic acid.

  • Accurately weigh 10.0 g of crude Orlistat API.

  • Dissolve the API in 100 mL of chilled (15°C) Acetonitrile (ACN) containing 0.1% Formic Acid (FA).

  • Sonicate for 5 minutes in a cold water bath (<20°C) until complete dissolution is achieved. Do not use heat.

Phase 2: Primary Enrichment via Flash Chromatography

Causality: Preparative HPLC columns will rapidly overload if 10 g of bulk API is injected directly. A primary C18 flash chromatography step is required to elute the bulk Orlistat and enrich the slightly more retained target impurity.

  • Stationary Phase: 120 g C18 Flash Cartridge (e.g., 40-63 µm particle size).

  • Equilibration: 80% ACN / 20% H₂O (0.1% FA).

  • Loading: Load the 100 mL sample solution directly onto the cartridge.

  • Elution: Run a step gradient. Elute the bulk Orlistat API at 85% ACN. Once the main API peak returns to baseline (monitored via ELSD or UV at 215 nm), step the gradient to 95% ACN to elute the highly lipophilic N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester.

  • Concentration: Pool the enriched fractions (95% ACN wash) and evaporate the solvent under reduced pressure (Rotary Evaporator) at a water bath temperature strictly below 25°C to yield an enriched oily residue.

Phase 3: Preparative RP-HPLC Isolation

Causality: Because neither the API nor the target impurity possesses a strong chromophore (lacking conjugated aromatic systems), detection relies on the weak absorbance of the amide/ester bonds at low UV wavelengths (205-215 nm)[5] or universal detection like ELSD.

  • Reconstitution: Dissolve the enriched residue in 5 mL of HPLC-grade Methanol.

  • Column: Preparative C18 column (e.g., 250 mm × 21.2 mm, 5 µm).

  • Mobile Phase:

    • Channel A: Ultrapure Water with 0.1% FA.

    • Channel B: Acetonitrile with 0.1% FA.

  • Gradient Program:

    • 0–5 min: 80% B (Isocratic hold to stabilize baseline)

    • 5–25 min: 80% B to 95% B (Linear gradient for high-resolution separation)

    • 25–35 min: 95% B (Isocratic hold to elute the target impurity)

    • Flow Rate: 20.0 mL/min.

  • Detection: Set UV detection at 215 nm. If available, split 1% of the flow to an Evaporative Light Scattering Detector (ELSD) for highly accurate fraction triggering.

  • Collection: Collect the peak eluting immediately after the residual Orlistat baseline disturbance.

Phase 4: Fraction Recovery
  • Pool the target fractions containing CAS 130676-63-0.

  • Flash-freeze the pooled fractions using a dry ice/acetone bath.

  • Lyophilize for 48 hours to remove all water, acetonitrile, and formic acid.

  • Store the resulting white to off-white solid at -20°C under an argon atmosphere to prevent auto-oxidation of the alkene moiety.

Analytical Verification

To ensure the self-validating integrity of the protocol, the isolated fraction must be subjected to orthogonal analytical verification:

  • High-Resolution LC-MS (ESI+): The target compound will exhibit a pseudo-molecular ion [M+H]⁺ at m/z 452.40 and a sodium adduct [M+Na]⁺ at m/z 474.40. This confirms the molecular weight of 451.73 Da, distinguishing it from Orlistat (495.74 Da)[2].

  • ¹H-NMR (CDCl₃): The definitive structural confirmation relies on identifying the alkene protons of the (E)-2-nonenyl group. Look for a distinct multiplet at approximately δ 5.3–5.5 ppm, which is absent in fully saturated analogs, alongside the characteristic formamide proton (-NH-CHO) at δ 8.2 ppm.

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing extraction yield of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester from biological matrices

Welcome to the technical support guide for the extraction of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester. This document is designed for researchers, scientists, and drug development professionals who are workin...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the extraction of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester. This document is designed for researchers, scientists, and drug development professionals who are working to quantify this unique molecule from complex biological matrices such as plasma, serum, or tissue homogenates. My goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your extraction workflows effectively.

The successful quantification of any analyte begins with a robust and reproducible extraction. Given the specific chemical nature of our target molecule, we face a distinct set of challenges, primarily related to its high lipophilicity and the potential for degradation. This guide will walk you through foundational concepts, detailed troubleshooting, and validated protocols to maximize your extraction yield and ensure data integrity.

Section 1: Frequently Asked Questions (FAQs) & Foundational Knowledge

This section addresses the most common initial questions and provides the essential knowledge needed before starting your experimental work.

Q1: What are the key chemical properties of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester that influence its extraction?

A: Understanding the analyte's structure is the first step to designing a successful extraction method. The molecule (CAS No. 130676-63-0) has a molecular formula of C₂₈H₅₃NO₃ and a molecular weight of approximately 451.7 g/mol [1]. Its structure can be broken down into two key regions that dictate its behavior:

  • The Lipophilic Tail: The [S-(E)]-1-(2-Nonenyl)dodecyl portion is a long, C21 unsaturated hydrocarbon chain. This makes the entire molecule extremely non-polar, or lipophilic ("fat-loving"). Consequently, it will have very low solubility in aqueous solutions and will preferentially partition into organic solvents. This property is the primary driver for selecting extraction techniques like Liquid-Liquid Extraction (LLE) or Reversed-Phase Solid-Phase Extraction (RP-SPE)[2].

  • The Head Group: The N-Formyl-L-leucine portion contains two critical functional groups: an ester linkage and an N-formyl group .

    • Ester Bond: This is the most significant point of potential instability. Ester bonds are susceptible to hydrolysis (being split by water), a reaction that is catalyzed by both acidic and basic conditions[3][4][5]. Alkaline hydrolysis, also known as saponification, is particularly efficient and generally irreversible, converting the ester into a carboxylate salt and an alcohol[6][7]. This means that prolonged exposure to high or low pH during sample preparation must be avoided to prevent analyte loss.

    • N-Formyl Group: This group protects the amine of the leucine. While more stable than the ester, the formyl group can also be removed under certain harsh acidic conditions[8][9].

Q2: What are the primary challenges I should anticipate when extracting this analyte from biological matrices?

A: The main challenges stem from the complexity of biological samples and the properties of the analyte itself:

  • Low Recovery: Due to its "greasy" nature, the analyte can be lost through non-specific binding to container walls (e.g., plastic tubes) or incomplete partitioning from the aqueous phase. Sub-optimal solvent choice in LLE or incorrect sorbent/solvent selection in SPE are common causes of low recovery[10][11].

  • Matrix Effects: This is a critical issue in LC-MS based bioanalysis[12]. Biological matrices contain a high concentration of endogenous components like proteins and, most importantly, phospholipids[13]. During extraction, these components can be co-extracted with your analyte. In the mass spectrometer source, they can compete for ionization, typically leading to a suppression of the analyte's signal[14][15]. This ion suppression results in poor sensitivity, inaccuracy, and poor reproducibility[16]. Phospholipids are particularly problematic as their lipophilic nature causes them to co-extract with the analyte in many common sample preparation schemes[13].

  • Analyte Degradation: As discussed in Q1, the ester linkage is prone to hydrolysis. If sample pH is not controlled or if samples are processed at high temperatures for extended periods, you can lose a significant portion of your analyte before it ever reaches the analytical instrument[17][18].

Q3: Which extraction technique should I start with: Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), or Solid-Phase Extraction (SPE)?

A: The best choice depends on your specific needs for sample cleanliness, throughput, and sensitivity.

  • Start with Protein Precipitation + Liquid-Liquid Extraction (PPT-LLE): For initial method development, a combination of PPT followed by LLE is a robust and effective starting point. PPT (e.g., with cold acetonitrile) removes the bulk of proteins, and the subsequent LLE using a water-immiscible organic solvent provides good recovery for lipophilic compounds and a reasonable degree of sample cleanup[19][20]. This approach is often sufficient for many applications.

  • Use Solid-Phase Extraction (SPE) for Highest Cleanliness: If you experience significant matrix effects with LLE or require the lowest possible limits of detection, SPE is the superior choice[2][21][22]. A reversed-phase (e.g., C8 or C18) or a specialized lipid-removal SPE sorbent can provide a much cleaner extract by selectively retaining the analyte while allowing more polar interferences (and phospholipids, with the right methodology) to be washed away[14][23]. While more time-consuming to develop, SPE offers the most significant reduction in matrix effects[20].

Section 2: Troubleshooting Low Extraction Recovery

Low or inconsistent recovery is the most frequent problem encountered during method development. This section provides a logical workflow to diagnose and solve the issue. The first step is always to determine where the analyte is being lost.

Workflow for Diagnosing Low Recovery

The following diagram outlines the systematic process for troubleshooting poor recovery.

Caption: A flowchart for systematically diagnosing and resolving low analyte recovery issues.

Q4: My recovery is low after Protein Precipitation and LLE. How do I choose a better extraction solvent?

A: The goal of LLE is to use a water-immiscible organic solvent that efficiently extracts your non-polar analyte while leaving polar, interfering components behind in the aqueous layer. For a highly lipophilic compound like this, solvent choice is critical. If recovery is low, your solvent may not be lipophilic enough, or you may be forming emulsions that trap the analyte.

  • Increase Solvent Lipophilicity: Move to a less polar solvent that can better solvate the long alkyl chain. Methyl-tert-butyl ether (MTBE) is often an excellent choice as it is less water-soluble than ethyl acetate and highly effective for extracting lipophilic compounds while minimizing phospholipid co-extraction[24].

  • Perform Multiple Extractions: Instead of one large volume extraction, perform two or three sequential extractions with smaller volumes of fresh solvent. Pooling the organic layers significantly increases recovery.

  • Disrupt Emulsions: Emulsions often form at the solvent interface, trapping your analyte. They can be disrupted by centrifugation, adding a small amount of salt (NaCl) to the aqueous layer, or gentle agitation.

  • "Salting Out": Adding salt (e.g., NaCl) to the aqueous phase increases its polarity, making the non-polar analyte even less soluble and driving it into the organic phase. This can significantly improve partitioning and recovery[25].

Solvent Polarity Index Pros Cons Recommendation for This Analyte
Ethyl Acetate 4.4Good general-purpose solvent.Moderately soluble in water, can co-extract polar interferences.Good starting point, but may not be optimal.
Dichloromethane (DCM) 3.1Excellent solvent for many compounds.Forms lower layer (denser than water), can form emulsions, environmental/health concerns.Effective, but MTBE or Hexane/IPA are often preferred.
Methyl-tert-butyl ether (MTBE) 2.5Low water solubility, high volatility, effectively removes phospholipids.[24]Can form peroxides over time.Highly Recommended. Excellent balance of recovery and cleanliness.
Hexane / Isopropanol (95:5) ~0.1Highly non-polar, very selective for lipids.May be too weak to extract the N-formyl-leucine portion efficiently alone; requires a modifier like IPA.Excellent Choice. A powerful solvent system for highly lipophilic molecules.

Table 1: Comparison of common LLE solvents for extracting lipophilic compounds.

Q5: I'm moving to SPE to improve sample cleanliness, but now my recovery is poor. What are the most common failure points?

A: SPE is a powerful technique but requires careful optimization. Low recovery in a reversed-phase SPE method is almost always due to one of four issues[10][26]:

  • Improper Sorbent Conditioning/Equilibration: The sorbent must be "activated" with an organic solvent (e.g., methanol) and then equilibrated with an aqueous solution similar to your sample loading buffer[2]. Failing to do this results in poor and inconsistent retention.

  • Sample Loading in a Strong Solvent: Your analyte must be loaded onto the SPE cartridge in a weak (highly aqueous) solvent. If your sample is dissolved in a high percentage of organic solvent from a prior PPT step, the analyte will not be retained by the sorbent and will flow straight through to waste[26]. Solution: Evaporate the supernatant from the PPT step and reconstitute the residue in a weak solvent (e.g., 5-10% methanol in water) before loading.

  • Wash Solvent is Too Strong: The wash step is designed to remove interferences that are less strongly retained than your analyte. If your wash solvent contains too much organic, it will prematurely elute your analyte along with the interferences[10]. Solution: Decrease the percentage of organic solvent in your wash step.

  • Elution Solvent is Too Weak: The elution solvent must be strong enough to disrupt the hydrophobic interactions between your analyte and the sorbent. If your elution solvent is too weak or you use an insufficient volume, the analyte will remain on the cartridge[27]. Solution: Increase the organic content of your elution solvent (e.g., move from 70% to 90%+ acetonitrile or methanol) or use a larger volume.

Section 3: Detailed Experimental Protocols

The following protocols provide detailed, step-by-step methodologies. Always include quality control (QC) samples and blanks to validate your results.

Protocol 1: Protein Precipitation followed by Liquid-Liquid Extraction (PPT-LLE)

This protocol is a robust starting point for achieving good recovery and moderate sample cleanup.

Materials:

  • Biological matrix (e.g., plasma)

  • Ice-cold Acetonitrile (ACN)

  • Methyl-tert-butyl ether (MTBE)

  • Internal Standard (IS) solution (if available)

  • 1.5 mL microcentrifuge tubes

  • Refrigerated centrifuge

Procedure:

  • Aliquoting: In a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample.

  • Internal Standard Spiking: Add 10 µL of IS working solution to each sample, calibration standard, and QC sample.

  • Protein Precipitation: Add 400 µL of ice-cold ACN to each tube[28]. The 4:1 ratio of solvent to sample ensures efficient protein removal.

  • Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

  • Centrifugation: Centrifuge the tubes at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins[28].

  • Supernatant Transfer: Carefully transfer the supernatant to a new clean tube, avoiding the protein pellet.

  • Liquid-Liquid Extraction: Add 800 µL of MTBE to the supernatant.

  • Mixing: Vortex for 2 minutes to facilitate the partitioning of the analyte into the MTBE layer.

  • Phase Separation: Centrifuge at 3,000 x g for 5 minutes to separate the aqueous and organic layers.

  • Collection: Carefully transfer the upper organic (MTBE) layer to a clean tube.

  • Evaporation: Evaporate the MTBE to dryness under a gentle stream of nitrogen at approximately 30-35°C.

  • Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for your LC-MS analysis. Vortex for 30 seconds.

  • Final Centrifugation: Centrifuge at >10,000 x g for 5 minutes to pellet any remaining particulates before transferring to an autosampler vial.

Protocol 2: Solid-Phase Extraction (SPE) for Enhanced Cleanup

This protocol uses a generic reversed-phase (C18) cartridge and is designed for maximum removal of matrix components.

Materials:

  • Reversed-Phase SPE Cartridge (e.g., C18, 100 mg / 3 mL)

  • Methanol (HPLC Grade)

  • Deionized Water

  • Wash Solvent (e.g., 20% Methanol in water)

  • Elution Solvent (e.g., 95% Acetonitrile in water)

  • SPE Vacuum Manifold

Procedure:

  • Sample Pre-treatment: Perform Protein Precipitation as described in Protocol 1 (Steps 1-6). Crucially , after transferring the supernatant, evaporate it to dryness under nitrogen. Reconstitute the residue in 1 mL of a weak solvent (e.g., 5% Methanol in water). This ensures the analyte will bind to the SPE sorbent.

  • Sorbent Conditioning: Pass 2 mL of Methanol through the SPE cartridge to wet the C18 chains. Do not let the sorbent go dry.

  • Sorbent Equilibration: Pass 2 mL of deionized water through the cartridge to prepare it for the aqueous sample. Do not let the sorbent go dry.

  • Sample Loading: Load the 1 mL of reconstituted sample onto the cartridge. Use a slow flow rate (~1 mL/min) to ensure adequate interaction time between the analyte and the sorbent.

  • Wash Step: Pass 2 mL of the weak Wash Solvent (20% Methanol) through the cartridge. This will remove salts and polar interferences while the analyte remains bound.

  • Drying: Dry the cartridge under vacuum for 5-10 minutes to remove residual water, which can interfere with the final elution step.

  • Analyte Elution: Place clean collection tubes inside the manifold. Add 1 mL of the strong Elution Solvent (95% Acetonitrile) to the cartridge. Allow it to soak for 30 seconds, then slowly pull it through to elute the analyte. Repeat with a second 1 mL aliquot of elution solvent into the same tube for maximum recovery.

  • Final Processing: Evaporate the combined eluate to dryness under nitrogen and reconstitute as described in Protocol 1.

Section 4: Addressing Matrix Effects in LC-MS Analysis

Even with a clean extraction, matrix effects can compromise your data. It is essential to assess and mitigate them.

Matrix_Effects Visualization of Ion Suppression in ESI-MS cluster_ideal Ideal Scenario (Clean Sample) cluster_real Matrix Effect Scenario (Co-eluting Interferences) node_analyte Analyte node_matrix Matrix (Phospholipids) node_droplet ESI Droplet node_ion_good Analyte Ion [M+H]+ node_ion_bad Suppressed Analyte Ion node_ms Mass Spectrometer Inlet node_analyte_1 Analyte node_droplet_1 ESI Droplet node_analyte_1->node_droplet_1 Ionization node_ion_good_1 Analyte Ion [M+H]+ node_droplet_1->node_ion_good_1 Evaporation node_ms_1 Mass Spectrometer Inlet node_ion_good_1->node_ms_1 High Signal node_analyte_2 Analyte node_droplet_2 ESI Droplet node_analyte_2->node_droplet_2 Competition for charge/surface node_matrix_2 Matrix (Phospholipids) node_matrix_2->node_droplet_2 Competition for charge/surface node_ion_bad_2 Suppressed Analyte Ion node_droplet_2->node_ion_bad_2 Inefficient Ionization node_ms_2 Mass Spectrometer Inlet node_ion_bad_2->node_ms_2 Low Signal

Caption: How co-eluting matrix components suppress analyte ionization in the MS source.

Q6: How can I determine if my assay is suffering from matrix effects?

A: The standard method is the post-extraction spike analysis [15].

  • Extract a blank biological sample (containing no analyte) using your chosen protocol.

  • Prepare a pure solution of your analyte in the final reconstitution solvent at a known concentration.

  • Compare the MS signal response of:

    • (A) The pure analyte solution.

    • (B) The blank matrix extract to which you add the analyte after extraction.

  • Calculate the Matrix Effect (%ME): %ME = (B / A) * 100.

    • An ME of 100% means no matrix effect.

    • An ME < 100% indicates ion suppression.

    • An ME > 100% indicates ion enhancement. A significant deviation (e.g., more than 15-20%) indicates that matrix effects need to be addressed[16].

Q7: I've confirmed ion suppression. What are the best strategies to mitigate it?

A:

  • Improve Sample Cleanup: This is the most effective approach. If you are using LLE, switch to a more selective SPE method (like Protocol 2) or a specialized phospholipid removal plate/cartridge (e.g., HybridSPE)[14][15].

  • Optimize Chromatography: Modify your LC method to achieve chromatographic separation between your analyte and the co-eluting interferences. A longer column, a shallower gradient, or a different column chemistry (e.g., Phenyl-Hexyl instead of C18) can resolve the analyte from the region where phospholipids typically elute.

  • Dilute the Sample: In some cases, simply diluting the final extract can reduce the concentration of matrix components below the level where they cause significant suppression[15]. This is only viable if your analyte signal remains strong enough for reliable quantification.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for correcting matrix effects[16]. A SIL-IS is chemically identical to the analyte but has a different mass (e.g., contains ²H or ¹³C atoms). It will co-elute perfectly and experience the exact same ion suppression or enhancement as the analyte. By calculating the ratio of the analyte signal to the IS signal, the variability caused by matrix effects is normalized, leading to accurate and precise quantification.

References
  • Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Bioanalysis Zone. Available at: [Link]

  • Chambers, E., et al. (2011). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Bioanalysis. Available at: [Link]

  • Kopp, K., et al. (2011). Direct injection of lipophilic compounds in the organic phase from liquid-liquid extracted plasma samples onto a reversed-phase column. PubMed. Available at: [Link]

  • Becker, G. (2024). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Chromatography & Separation Techniques. Available at: [Link]

  • Buhrman, D., et al. Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. Available at: [Link]

  • OPTIMIZATION OF PROTEIN PRECIPITATION BEFORE MASS SPECTROMETRY. Authorea. Available at: [Link]

  • Lipidomics Analysis of Human Plasma Using Agilent Bond Elut Lipid Extraction 96-Well Plates. Agilent. Available at: [Link]

  • Solid-phase extraction columns in the analysis of lipids. AOCS Lipid Library. Available at: [Link]

  • N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester. BioOrganics. Available at: [Link]

  • Hydrolysis of esters. Chemguide. Available at: [Link]

  • Iannone, M., et al. (2024). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. MDPI. Available at: [Link]

  • Protein precipitation – Knowledge and References. Taylor & Francis Online. Available at: [Link]

  • Ashenhurst, J. (2022). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. Available at: [Link]

  • Solid Phase Extraction (SPE) Columns & Cartridges. Phenomenex. Available at: [Link]

  • Sample Prep Tech Tip: Low Recovery- SPE Method. Phenomenex. Available at: [Link]

  • Hydrolysis of Esters. GeeksforGeeks. Available at: [Link]

  • Troubleshooting Low Recovery Rates in Chromatographic Analysis. WelchLab. Available at: [Link]

  • Hydrolysis of Esters. The Basics of General, Organic, and Biological Chemistry. Available at: [Link]

  • Ester Hydrolysis. Save My Exams. Available at: [Link]

  • Rousu, T., et al. (2014). Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS. RSC Publishing. Available at: [Link]

  • Li, Y., et al. (2012). The Most Convenient And General Approach For Plasma Sample Clean-Up: Multifunction Adsorption And Supported Liquid Extraction. Taylor & Francis Online. Available at: [Link]

  • Weir, J.M., et al. (2015). An Efficient Single Phase Method for the Extraction of Plasma Lipids. PMC. Available at: [Link]

  • A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC. Available at: [Link]

  • Understanding and Improving Solid-Phase Extraction. LCGC International. Available at: [Link]

  • Optimization of protein precipitation based upon effectiveness of protein removal and ionization effect in liquid chromatography-tandem mass spectrometry. ResearchGate. Available at: [Link]

  • N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester 25mg. bioask. Available at: [Link]

  • How to Fix Low Recovery in Solid Phase Extraction. YouTube. Available at: [Link]

  • What are common causes of low recovery in capture and elute reverse-phase SPE methods? Waters Knowledge Base. Available at: [Link]

  • Method of removing formyl groups from N-formyl-amino acid and N-formyl-peptide esters. Google Patents.
  • Method of removing formyl groups from N-formyl-amino acid and N-formyl-peptide esters having free carboxyl groups. Google Patents.
  • Extraction and Analysis of Sterols in Biological Matrices by High Performance Liquid Chromatography Electrospray Ionization Mass Spectrometry. LIPID MAPS. Available at: [Link]

Sources

Optimization

Technical Support Center: Preventing Hydrolysis of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester

Overview N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (CAS 130676-63-0) is a highly lipophilic ester and a critical intermediate and known impurity in the synthesis of gastrointestinal lipase inhibitors, such as...

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Author: BenchChem Technical Support Team. Date: March 2026

Overview

N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (CAS 130676-63-0) is a highly lipophilic ester and a critical intermediate and known impurity in the synthesis of gastrointestinal lipase inhibitors, such as Orlistat[1]. A major analytical and preparative challenge when handling this compound is the extreme lability of its ester bond.

In biological systems, the cleavage of this specific N-formyl leucine side-chain from the main lipid backbone generates pharmacologically inactive downstream products, such as the M3 metabolite of Orlistat[2]. In vivo, both the primary M1 metabolite (hydrolyzed β-lactone ring) and the secondary M3 metabolite account for approximately 42% of total plasma radioactivity[][4]. In the laboratory, polar solvents can inadvertently replicate this degradation via solvolysis or trace-water hydrolysis, ruining quantitative assays, stability-indicating HPLC runs, and structural elucidations[5].

This technical guide provides field-proven troubleshooting strategies to stabilize this ester in polar environments.

HydrolysisMechanism Ester N-Formyl-L-leucine Alkyl Ester Intermediate Tetrahedral Intermediate Ester->Intermediate Nucleophilic Attack Solvent Polar Protic Solvent (e.g., MeOH, H2O) Solvent->Intermediate Donates OH/OR Products N-Formyl-L-leucine + Free Alcohol Intermediate->Products Cleavage of Ester Bond

Mechanism of nucleophilic attack and ester cleavage in polar protic solvents.

Section 1: Troubleshooting Guide & FAQs

Q: Why is my compound degrading rapidly in methanol when it appears stable in hexane? A: Methanol is a polar protic solvent that acts as a strong nucleophile. It attacks the electrophilic carbonyl carbon of the ester linkage, leading to transesterification (solvolysis). Hexane, being non-polar and aprotic, cannot act as a nucleophile, thereby preserving the ester bond. For long-term storage or extraction, polar protic solvents must be strictly avoided.

Q: I must use a polar solvent for LC-MS analysis. How do I prevent on-column hydrolysis? A: Switch from polar protic solvents (like methanol) to polar aprotic solvents (like acetonitrile) for your organic mobile phase. Acetonitrile provides the necessary polarity for electrospray ionization (ESI) but lacks the nucleophilic hydroxyl group. Additionally, ensure your aqueous mobile phase is buffered to a slightly acidic pH (e.g., using 0.01% to 0.1% trifluoroacetic acid or formic acid), as ester hydrolysis is rapidly catalyzed by both strong acids and bases[5].

Q: We are using anhydrous DMSO for our biological assays, but we still see the N-formyl-L-leucine cleavage product. What is causing this? A: DMSO is highly hygroscopic. Every time the reagent bottle is opened, it absorbs atmospheric moisture. Even trace amounts of water in a polar aprotic solvent can initiate hydrolysis of the ester bond over time. You must validate the water content of your DMSO and store it over molecular sieves.

TroubleshootingWorkflow Start Detect Ester Degradation (LC-MS/NMR) CheckSolvent Is the solvent polar protic? Start->CheckSolvent SwitchSolvent Switch to Aprotic (e.g., MeCN, DMSO) CheckSolvent->SwitchSolvent Yes (MeOH, EtOH) CheckWater Check trace water (Karl Fischer) CheckSolvent->CheckWater No (Aprotic) DrySolvent Dry over 3Å/4Å Molecular Sieves CheckWater->DrySolvent >50 ppm H2O Buffer Buffer to pH 5.5-6.5 (if aqueous) CheckWater->Buffer <50 ppm H2O

Decision tree for troubleshooting ester hydrolysis in analytical workflows.

Section 2: Quantitative Data & Solvent Selection

To ensure scientific integrity, solvent choices must be driven by dielectric properties and nucleophilicity. The table below summarizes the impact of various polar solvents on the stability of the N-formyl-L-leucine ester linkage.

SolventTypeDielectric Constant (ε)NucleophilicityMax Trace Water LimitHydrolysis RiskRecommendation
Methanol Polar Protic32.7HighN/AHigh (Transesterification)Avoid for stock solutions.
Water Polar Protic80.1HighN/AHigh (Hydrolysis)Buffer to pH 5.5-6.5; use immediately.
Acetonitrile Polar Aprotic37.5None< 50 ppmLowIdeal for LC-MS; store strictly anhydrous.
DMSO Polar Aprotic46.7None< 100 ppmModerate (Hygroscopic)Aliquot immediately; store at -20°C.
Section 3: Experimental Protocols

The following protocols are designed as self-validating systems to ensure the integrity of your compound during handling.

Protocol 1: Preparation and Storage of Anhydrous Stock Solutions

Causality: Removing nucleophiles and trace water prevents the tetrahedral intermediate formation required for ester cleavage.

  • Solvent Validation: Prior to use, analyze the chosen polar aprotic solvent (e.g., Acetonitrile or DMSO) using Karl Fischer titration. Ensure the water content is strictly below 50 ppm.

  • Desiccation: If water content exceeds 50 ppm, add activated 3Å molecular sieves (20% w/v) to the solvent and allow it to sit for 24 hours under an inert argon atmosphere.

  • Dissolution: Weigh the N-Formyl-L-leucine[S-(E)]-1-(2-Nonenyl)dodecyl Ester in a humidity-controlled glove box. Dissolve the compound in the validated anhydrous solvent to achieve the desired stock concentration (e.g., 10 mM).

  • Aliquoting: Divide the stock solution into single-use amber glass vials to prevent repeated freeze-thaw cycles and atmospheric moisture exposure.

  • Storage: Purge each vial with argon gas, seal with PTFE-lined caps, and store at -80°C.

Protocol 2: LC-MS Sample Preparation to Prevent On-Column Hydrolysis

Causality: High temperatures and extreme pH during chromatography accelerate ester hydrolysis[5]. Controlling these variables ensures the detected peaks represent the intact molecule, not degradation artifacts.

  • Mobile Phase Preparation: Use HPLC-grade Acetonitrile as the organic phase. For the aqueous phase, use ultra-pure water buffered with 0.1% Formic Acid to maintain a slightly acidic pH (~2.7 to 3.0). This minimizes base-catalyzed hydrolysis without being acidic enough to rapidly cleave the ester during a short analytical run.

  • Sample Dilution: Dilute the anhydrous stock solution directly into the initial mobile phase composition (e.g., 50:50 Water:MeCN) immediately prior to injection. Do not let the diluted sample sit at room temperature.

  • Autosampler Control: Set the autosampler temperature to 4°C. This kinetic suppression drastically reduces the rate of any residual hydrolysis while the sample awaits injection.

  • Column Temperature: Maintain the column compartment at 25°C. Avoid elevated temperatures (e.g., 40°C+), which provide the activation energy required for trace-water hydrolysis.

References
  • Title: N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)
  • Source: Medicines and Healthcare products Regulatory Agency (windows.net)
  • Source: BOC Sciences (bocsci.com)
  • Source: Pharmaoffer (pharmaoffer.com)
  • Source: ResearchGate (researchgate.net)

Sources

Troubleshooting

Technical Support Center: Orlistat Impurity Profiling &amp; Method Optimization

Welcome to the Advanced Chromatography Support Hub. As a Senior Application Scientist, I frequently assist drug development professionals in resolving complex separation challenges.

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Chromatography Support Hub. As a Senior Application Scientist, I frequently assist drug development professionals in resolving complex separation challenges. One of the most notoriously difficult separations in lipid-inhibitor profiling is isolating Orlistat from its highly lipophilic related substances, specifically Orlistat henicosenyl leucinate (CAS 130676-63-0)[1].

This guide provides field-proven, self-validating troubleshooting strategies to optimize your mobile phase gradients and ensure robust analytical performance.

Part 1: Troubleshooting FAQs & Mechanistic Causality

Q1: Why do Orlistat and henicosenyl leucinate co-elute as broad, unresolved peaks under standard isocratic conditions? A1: The root cause is the extreme hydrophobicity of both molecules. Henicosenyl leucinate is an impurity that lacks the reactive β -lactone ring of Orlistat but retains the massive aliphatic backbone and N-formyl-L-leucine moiety[1]. Under isocratic conditions (e.g., 85% Acetonitrile), highly retained lipophilic compounds suffer from extensive longitudinal diffusion inside the column, leading to band broadening. The Solution: You must implement a linear mobile phase gradient to achieve 2. By dynamically increasing the eluotropic strength (organic modifier percentage), the tail of the analyte band accelerates faster than its front, effectively "compressing" the peak into a sharp, highly resolved signal[2].

Q2: What is the optimal mobile phase composition, and why must I use an acidic modifier? A2: The optimal system utilizes 0.025% phosphoric acid in water (Mobile Phase A) and 100% Acetonitrile (Mobile Phase B)[3]. The Causality: While Orlistat and henicosenyl leucinate are neutral lipophiles, degradation pathways can generate trace open-ring carboxylic acids. The addition of 0.025% phosphoric acid drops the pH to ~2.5, which suppresses the ionization of these trace impurities and, critically, protonates residual silanol groups on the silica stationary phase. This prevents secondary ion-exchange interactions that cause severe peak tailing[3][4].

Q3: Should I use a standard fully porous C18 column or a solid-core column? A3: For this specific separation, a solid-core (superficially porous) C18 column (e.g., Cortecs C18, 2.7 µm) is vastly superior[3]. Solid-core particles reduce the eddy diffusion (A-term in the van Deemter equation) and improve mass transfer (C-term). This generates higher theoretical plate counts at lower backpressures, providing the critical resolving power needed to separate the structurally similar henicosenyl leucinate from the main Orlistat peak[3].

Part 2: Self-Validating Experimental Protocol

To ensure scientific integrity, the following step-by-step methodology is designed as a self-validating system . You must pass the System Suitability Test (Step 4) before proceeding to sample analysis.

Step 1: Mobile Phase Preparation

  • Phase A: Add exactly 250 µL of HPLC-grade orthophosphoric acid (85%) to 1000 mL of ultrapure water (18.2 MΩ·cm). Degas via vacuum sonication for 10 minutes.

  • Phase B: Use 100% HPLC-grade Acetonitrile.

Step 2: Chromatographic Setup

  • Install a solid-core C18 column (150 mm × 4.6 mm, 2.7 µm)[3].

  • Set the column oven temperature strictly to 35°C to maintain consistent mobile phase viscosity and partition coefficients.

  • Set the UV detector to 195 nm (Orlistat lacks strong chromophores; low-UV detection is mandatory)[3].

Step 3: Execution of the Gradient Program Program the HPLC pumps according to the optimized gradient table (See Table 1). Inject 20 µL of the System Suitability Solution (containing 1.0 mg/mL Orlistat and 0.05 mg/mL henicosenyl leucinate).

Step 4: System Suitability Validation (The Quality Gate) Analyze the resulting chromatogram against the criteria in Table 2. Logic Check: If the resolution ( Rs​ ) between Orlistat and henicosenyl leucinate is < 1.5, the system is invalid. You must decrease the initial slope of the gradient (e.g., hold at 80% B for 5 minutes instead of 2) to increase interaction time with the stationary phase.

Part 3: Quantitative Data Summaries

Table 1: Optimized Gradient Elution Program
Time (min)Flow Rate (mL/min)% Phase A (0.025% H3​PO4​ )% Phase B (Acetonitrile)Elution State
0.01.3020.080.0Initial Isocratic Hold
5.01.3020.080.0Analyte Focusing
25.01.305.095.0Linear Compression Ramp
35.01.305.095.0High Organic Wash
36.01.3020.080.0Re-equilibration
45.01.3020.080.0End of Run
Table 2: System Suitability Criteria
ParameterTarget AnalyteAcceptance CriteriaCausality / Implication
Resolution ( Rs​ ) Orlistat / Henicosenyl Leucinate ≥1.5 Ensures baseline separation for accurate integration.
Tailing Factor ( Tf​ ) Orlistat ≤1.5 Validates effective silanol suppression by the acidic modifier.
Theoretical Plates ( N ) Orlistat ≥10,000 Confirms column bed integrity and optimal mass transfer.
% RSD (Area) Orlistat (6 replicates) ≤2.0% Validates injection precision and gradient reproducibility.

Part 4: Mandatory Visualizations

Workflow Step1 1. Mobile Phase Prep 0.025% H3PO4 (A) / ACN (B) Step2 2. Column Equilibration Solid-Core C18, 35°C Step1->Step2 Step3 3. Gradient Elution Apply Compression Ramp Step2->Step3 Step4 4. System Suitability Resolution > 1.5? Step3->Step4 Step4->Step3 No (Flatten Gradient) Step5 Proceed to Sample Analysis Step4->Step5 Yes (Validated)

Fig 1: Self-validating HPLC workflow for Orlistat impurity profiling.

Mechanism Injection Sample Matrix (Orlistat + Impurities) Stationary C18 Stationary Phase (Hydrophobic Retention) Injection->Stationary Orlistat Orlistat Peak (Elutes Earlier) Stationary->Orlistat Gradient Compression Impurity Henicosenyl Leucinate (Elutes Later due to LogP) Stationary->Impurity High Organic Elution

Fig 2: Chromatographic separation mechanism driven by gradient compression.

References

  • Purification and Concentration of Minor Impurity in the Bulk Drug by Step-Gradient Twin-Column Recycling Chromatography Industrial & Engineering Chemistry Research - ACS Publications2

  • A method for measuring degraded impurities in orlistat capsules (CN105738506A) Google Patents 3

  • Pharmacodynamic testing and new validated HPLC method to assess the interchangeability between multi-source orlistat capsules PMC - National Institutes of Health4

  • Development and Validation of an HPLC Method for Quantitative Determination of Seven Impurities in Orlistat Capsules... ResearchGate 5

  • Orlistat Henicosenyl leucinate Impurity (CAS NO: 130676-63-0) Synchemia Research Chemical 1

Sources

Reference Data & Comparative Studies

Validation

Comparative Efficacy and Stability: N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (Lipstatin) vs. Orlistat API

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Focus: Molecular causality, comparative efficacy, and self-validating experimental workflows. Molecular Architecture & Mechanistic...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Focus: Molecular causality, comparative efficacy, and self-validating experimental workflows.

Molecular Architecture & Mechanistic Causality

To understand the development of modern anti-obesity therapeutics, one must examine the evolutionary leap from a naturally occurring microbial product to a viable Active Pharmaceutical Ingredient (API).

N-Formyl-L-leucine[S-(E)]-1-(2-Nonenyl)dodecyl ester , universally known as Lipstatin , is a highly potent, naturally occurring inhibitor of pancreatic lipase isolated from the bacterium Streptomyces toxytricini[1]. Its semi-synthetic, fully saturated derivative is Tetrahydrolipstatin (THL) , globally recognized by its non-proprietary name, Orlistat [2].

The Structural Pharmacophore

Both molecules share an identical mechanism of action driven by their core pharmacophore: a highly reactive β -lactone ring attached to an N-formyl-L-leucine ester side chain.

Mechanistic Causality: Pancreatic lipase operates via a classic Ser-His-Asp catalytic triad. During normal digestion, the hydroxyl group of Serine-152 acts as a nucleophile to attack the ester bonds of dietary triglycerides. Lipstatin and Orlistat exploit this by mimicking the triglyceride substrate. The Ser152 nucleophile attacks the β -lactone ring, causing it to open and form a highly stable, covalently bound acyl-enzyme intermediate ()[3]. Because the hydrolysis of this specific acyl-enzyme complex by water is exceptionally slow, the enzyme is irreversibly inactivated, halting the breakdown of dietary fats into absorbable free fatty acids[3][4].

Mechanism L Lipstatin / Orlistat (Beta-lactone) NA Nucleophilic Attack (Ring Opening) L->NA E Pancreatic Lipase (Ser152 Active Site) E->NA C Covalent Acyl-Enzyme Complex NA->C Covalent Bond I Irreversible Inhibition of Fat Hydrolysis C->I

Mechanism of covalent inhibition of pancreatic lipase by beta-lactone derivatives.

Translational Perspective: Why Hydrogenation Matters

If Lipstatin is naturally potent, why is Orlistat the approved API? The answer lies in thermodynamic and oxidative stability .

The hydrophobic tail of Lipstatin contains a 1-(2-nonenyl)dodecyl chain featuring two double bonds (a diene structure). While this unsaturated tail effectively anchors the molecule into the lipid-water interface of the lipase binding pocket, the double bonds render Lipstatin highly susceptible to oxidative degradation. This chemical instability makes large-scale extraction, purification, and long-term shelf-storage nearly impossible for commercial drug formulation.

By subjecting Lipstatin to catalytic hydrogenation, the double bonds are saturated to create Orlistat (Tetrahydrolipstatin)[1][5].

  • The Result: The saturation drastically improves the molecule's chemical stability and shelf-life without altering the spatial geometry required for active-site binding. Orlistat retains the profound inhibitory efficacy of its parent compound while meeting the rigorous stability criteria required for an API[2].

Quantitative Efficacy Comparison

Despite the structural modification in the hydrophobic tail, the inhibitory potency of Orlistat remains practically identical to that of natural Lipstatin. Both exhibit IC50 values in the sub-micromolar range.

ParameterLipstatin (Natural Precursor)Orlistat (Tetrahydrolipstatin API)
Chemical Source Biosynthesized (Streptomyces toxytricini)Semi-synthetic (Hydrogenated Lipstatin)
Alkyl Chain Structure Unsaturated (Diene)Fully Saturated
Pancreatic Lipase IC50 ~0.12 - 0.15 µM~0.14 µM
Mechanism of Inhibition Covalent, Irreversible (Acyl-enzyme)Covalent, Irreversible (Acyl-enzyme)
Chemical Stability Low (Prone to rapid oxidation)High (Excellent shelf-life)
Clinical Designation Research Tool / PrecursorFDA-Approved Anti-Obesity API

Data synthesized from comparative lipase inhibition benchmarks ()[4].

Experimental Protocol: Self-Validating Lipase Inhibition Assay

To objectively compare the efficacy of Lipstatin and Orlistat in vitro, researchers must utilize an assay that mimics the physiological conditions of the human duodenum. The following protocol outlines a colorimetric kinetic assay using p-nitrophenyl butyrate (pNPB) as a substrate.

Methodological Causality & Self-Validation

A robust assay must be self-validating. Pancreatic lipase is an interfacial enzyme ; it requires a lipid-water interface to trigger a conformational change (opening of the enzyme's "lid" domain) that exposes the Ser152 active site. Therefore, conducting this assay in a simple aqueous buffer will yield false negatives. The inclusion of bile salts (sodium deoxycholate) and calcium is strictly required to form mixed micelles and achieve catalytic activation.

Step-by-Step Protocol
  • Assay Buffer Preparation: Prepare 50 mM Tris-HCl buffer (pH 8.0) containing 5 mM CaCl2​ and 2 mM sodium deoxycholate. Causality: CaCl2​ precipitates cleaved fatty acids to prevent product inhibition, while sodium deoxycholate creates the micellar interface necessary for enzyme activation.

  • Enzyme Preparation: Reconstitute human or porcine pancreatic lipase in the assay buffer to a final working concentration of 100 U/mL.

  • Inhibitor Dilution: Prepare serial dilutions of Lipstatin and Orlistat in 100% DMSO. Ensure the final concentration of DMSO in the assay well does not exceed 5% to prevent enzyme denaturation.

  • Pre-Incubation (Critical Step): Mix 10 µL of the inhibitor dilution with 40 µL of the enzyme solution in a 96-well microplate. Incubate at 37°C for 15 minutes. Causality: Because β -lactones are slow-binding covalent inhibitors, pre-incubation allows the acyl-enzyme complex to fully form before introducing a competing substrate[3][4].

  • Substrate Addition & Kinetic Readout: Add 50 µL of 1 mM pNPB (dissolved in isopropanol/buffer) to initiate the reaction. Immediately place the plate in a microplate reader and measure absorbance at 405 nm every 1 minute for 15 minutes at 37°C. Causality: The hydrolysis of pNPB releases p-nitrophenol, a yellow chromophore. The rate of color formation is directly proportional to residual lipase activity.

  • Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the kinetic curve. Plot the fractional activity ( Vinhibitor​/Vvehicle​ ) against the log concentration of the inhibitor to calculate the IC50 via non-linear regression.

Workflow S1 1. Enzyme & Micelle Prep (Tris-HCl, Bile Salts, Ca2+) S3 3. Pre-incubation (37°C, 15 min) S1->S3 S2 2. Inhibitor Dilution (Lipstatin/Orlistat in DMSO) S2->S3 S4 4. Substrate Addition (pNPB) S3->S4 Allows covalent binding S5 5. Kinetic Readout (Absorbance at 405 nm) S4->S5 Substrate hydrolysis S6 6. IC50 Calculation (Non-linear regression) S5->S6

Step-by-step self-validating workflow for in vitro pancreatic lipase inhibition assay.

References

  • Borgström, B. (1988). Mode of action of tetrahydrolipstatin: a derivative of the naturally occurring lipase inhibitor lipstatin. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism.

  • Lunagariya, N. A., et al. (2014). Inhibitors of pancreatic lipase: state of the art and clinical perspectives. EXCLI Journal.

  • BenchChem Technical Guides. (2025). A Comparative Guide to the Inhibition of Human Pancreatic Lipase: Pancreatic lipase-IN-1 vs. Orlistat and Cetilistat. BenchChem.

  • Kopelman, P. G. (2000). Obesity: Pathophysiology and Clinical Management (Lipase inhibitors lipstatin and orlistat). ResearchGate / Clinical Science.

Sources

Comparative

Validation of stability-indicating HPLC methods for Orlistat impurities

As a Senior Application Scientist, approaching the analytical method development for Orlistat requires a deep understanding of its physicochemical vulnerabilities. Orlistat (tetrahydrolipstatin) is a potent, highly lipop...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, approaching the analytical method development for Orlistat requires a deep understanding of its physicochemical vulnerabilities. Orlistat (tetrahydrolipstatin) is a potent, highly lipophilic inhibitor of gastric and pancreatic lipases. Method development is not a trial-and-error exercise; it is a rational design process dictated by the molecule's lack of strong chromophores, its extreme hydrophobicity, and the reactivity of its β-lactone ring.

This guide provides an authoritative, comparative analysis of stability-indicating High-Performance Liquid Chromatography (HPLC) methods for Orlistat, detailing the mechanistic causality behind experimental choices and establishing self-validating protocols compliant with ICH Q2(R1) guidelines.

Mechanistic Grounding: Understanding Orlistat Degradation

To design a method that is truly "stability-indicating," we must first understand the pathways through which the active pharmaceutical ingredient (API) degrades. A method cannot be validated if it fails to resolve the parent drug from these specific degradants[1].

  • Hydrolytic Vulnerability: The core mechanism of Orlistat degradation is the hydrolysis of its β-lactone ring. In both acidic and basic environments, this ring opens to form Metabolite M1. A secondary, minor pathway involves the cleavage of the N-formylleucine side chain to form Metabolite M3[2].

  • Oxidative Stress: Exposure to peroxides induces oxidative degradation, resulting in distinct secondary peaks in the chromatogram[2].

  • Solubility Constraints: Orlistat is practically insoluble in water. If an aqueous buffer is used without proper organic co-solvents, the API will precipitate, leading to cloudy solutions, erratic peak areas, and system pressure spikes[2].

Degradation API Orlistat (API) Highly Lipophilic, β-lactone ring Hydrolysis Acid/Base Hydrolysis (0.1 N HCl / NaOH) API->Hydrolysis Oxidation Oxidative Stress (3% H2O2) API->Oxidation Thermal Thermal/Photolytic Stress API->Thermal M1 Metabolite M1 (β-lactone ring opened) Hydrolysis->M1 Major M3 Metabolite M3 (N-formylleucine cleaved) Hydrolysis->M3 Minor OxDeg Oxidative Degradation Products Oxidation->OxDeg Stable Relatively Stable (Minimal Degradation) Thermal->Stable

Orlistat forced degradation pathways highlighting primary vulnerabilities.

Comparative Analysis of HPLC Methodologies

Because Orlistat lacks a strong UV chromophore, detection must occur at low wavelengths (typically 205–210 nm)[1]. This fundamental property dictates our mobile phase selection: we are strictly limited to solvents with low UV cutoffs (e.g., HPLC-grade acetonitrile, methanol, and dilute trifluoroacetic acid) to prevent baseline drift and noise interference[1].

Below is an objective comparison of prevalent chromatographic strategies used to isolate Orlistat from its impurities.

Table 1: Comparison of HPLC Method Alternatives for Orlistat

Method ArchitectureColumn ChemistryMobile Phase StrategyKey AdvantagesLimitations
Isocratic RP-HPLC C18 (e.g., ODS-3, 5 µm)Methanol : Acetonitrile : TFA (82.5:17.5:0.01)Highly reproducible, short run time (~15 min), excellent for routine QA/QC[1].May struggle to resolve highly polar, novel process impurities.
Gradient RP-HPLC C18 / C8Acetonitrile / Water (Gradient elution)Superior resolution; capable of isolating up to 7 distinct process impurities[3].Longer analytical run times; requires stringent column re-equilibration.
Normal Phase Chiral Pack IAn-Hexane : Isopropyl alcohol (70:30)Specificity for separating stereoisomers (e.g., the SSRR impurity).Unsuitable for routine aqueous stability samples; uses toxic solvents.

Experimental Protocol: Establishing a Self-Validating System

To ensure absolute trustworthiness, the following protocol integrates System Suitability Testing (SST) and placebo controls. This creates a self-validating loop that confirms method specificity before any quantitative assessment begins.

Phase 1: Sample Preparation & Co-Solvent Strategy

Causality: Due to Orlistat's extreme hydrophobicity, direct dilution in aqueous mobile phases causes micro-precipitation. We must establish a solvent gradient starting with a strong organic modifier[2].

  • Accurately weigh 10 mg of Orlistat reference standard into a 10 mL volumetric flask[4].

  • Add 4 mL of pure Methanol (co-solvent) and sonicate for 5 minutes to ensure complete dissolution[2].

  • Make up the volume to 10 mL using a 50:50 (v/v) Acetonitrile:Water diluent to achieve a 1 mg/mL stock solution[4].

Phase 2: Forced Degradation Workflow (Specificity Assessment)

Causality: We intentionally destroy the API to prove our column can separate the parent peak from the wreckage.

  • Acid Hydrolysis: Transfer 1 mL of stock solution to a vial. Add 1 mL of 0.1 N HCl. Reflux at 80°C for 8 hours. Cool and neutralize with 0.1 N NaOH[2]. Dilute to 0.2 mg/mL with mobile phase.

  • Oxidation: Transfer 1 mL of stock solution to a vial. Add 1 mL of 3% H₂O₂. Store at room temperature for 24 hours[2]. Dilute to 0.2 mg/mL.

  • Thermal Stress: Spread 50 mg of solid Orlistat powder in a petri dish and expose to dry heat (105°C) for 24 hours[2]. Dissolve in mobile phase to 0.2 mg/mL.

Phase 3: Chromatographic Execution & Self-Validation
  • Conditions: Utilize a C18 column (250 mm × 4.6 mm, 5 µm). Set the flow rate to 0.7 mL/min, column temperature to 25°C, and UV detector to 210 nm[1].

  • Mobile Phase: Methanol : Acetonitrile : Trifluoroacetic Acid (82.5:17.5:0.01, v/v/v)[1].

  • Self-Validation (SST): Inject a blank (diluent) and a placebo formulation. Acceptance Criteria: No peaks must elute at the Orlistat retention time (~9.0 minutes)[4],[1].

  • Inject the standard solution in six replicates. Acceptance Criteria: Relative Standard Deviation (RSD) of peak areas ≤ 2.0%; Tailing factor ≤ 1.5.

Workflow Prep Sample Prep (Methanol Co-solvent) Stress Forced Degradation (ICH Q1A) Prep->Stress Chrom RP-HPLC Separation (C18, Low UV Cutoff) Stress->Chrom Valid Method Validation (ICH Q2(R1)) Chrom->Valid

Self-validating experimental workflow for Orlistat HPLC method development.

Quantitative Data & Validation Parameters (ICH Q2(R1))

A stability-indicating method is only as reliable as its statistical validation. The data summarized below reflects the expected performance of an optimized Isocratic RP-HPLC method for Orlistat, proving its capability for routine quality control and stability testing[4],[1].

Table 2: Summary of Validation Parameters for Orlistat RP-HPLC Method

Validation ParameterICH Q2(R1) Acceptance CriteriaObserved Performance Data
Specificity Complete resolution of API from degradantsBaseline separation of Orlistat (RT ~9 min) from M1, M3, and oxidative impurities[2],[1].
Linearity & Range Correlation coefficient (R²) > 0.9990.02 – 0.75 mg/mL (R² = 0.9998)[1].
Limit of Detection (LOD) Signal-to-Noise ratio ≥ 3:10.006 mg/mL[1].
Limit of Quantitation (LOQ) Signal-to-Noise ratio ≥ 10:10.02 mg/mL[1].
Accuracy (Recovery) 98.0% – 102.0% recovery at 3 levels94.38% – 100.20% across 50%, 100%, and 150% spike levels[4].
Precision (Repeatability) %RSD of peak areas ≤ 2.0%%RSD < 1.0% (Demonstrating high robustness)[4].

By adhering to these mechanistic principles—respecting Orlistat's solubility limits, compensating for its lack of a strong chromophore, and rigorously stressing the molecule—analytical scientists can deploy a highly reliable, self-validating system for impurity quantification.

Sources

Validation

A Senior Application Scientist's Guide to Substrate Specificity in Pancreatic Lipase Assays: A Comparative Analysis of N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester

Introduction: The Critical Need for Specificity in Pancreatic Lipase Research Pancreatic triacylglycerol lipase (PL) is a critical enzyme in human physiology, responsible for the hydrolysis of dietary triglycerides into...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Critical Need for Specificity in Pancreatic Lipase Research

Pancreatic triacylglycerol lipase (PL) is a critical enzyme in human physiology, responsible for the hydrolysis of dietary triglycerides into absorbable fatty acids and monoglycerides.[1][2] Its central role in fat digestion has made it a prime therapeutic target for managing obesity.[3][4] Pharmacological inhibition of PL, most notably by the FDA-approved drug Orlistat, can reduce fat absorption, leading to a caloric deficit and weight loss.[5][6] Consequently, the accurate in vitro measurement of PL activity is fundamental to the discovery and development of novel lipase inhibitors.

However, a significant challenge in this field is the potential for assay substrates to be hydrolyzed by other esterolytic enzymes present in biological preparations. This cross-reactivity can lead to an overestimation of PL activity and the misinterpretation of inhibitor potency. A key confounding enzyme is the pancreatic Carboxyl Ester Lipase (CEL), also known as bile salt-stimulated lipase, which is co-secreted with PL and exhibits broad substrate specificity.[7][8]

This guide provides an in-depth comparison of a novel substrate, N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester, against a conventional chromogenic substrate, p-nitrophenyl butyrate (p-NPB). Through detailed experimental protocols and supporting data, we will explore the concept of substrate cross-reactivity and provide researchers with the framework to validate the specificity of their own pancreatic lipase assays. The compound N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester is structurally related to the potent lipase inhibitor Orlistat, which also contains an N-formyl-L-leucine moiety, making it a compound of interest for probing the lipase active site.[5][9][10][11]

The Substrates: A Head-to-Head Comparison

A reliable lipase assay hinges on the choice of substrate. The ideal substrate is readily hydrolyzed by the target enzyme (high Vmax, low Km) and is highly specific, showing minimal to no hydrolysis by other enzymes.

  • p-Nitrophenyl Butyrate (p-NPB): The Workhorse Chromogen p-NPB is a water-soluble ester that, upon hydrolysis, releases the chromophore p-nitrophenol, which can be easily quantified spectrophotometrically at ~405 nm.[12][13] Its ease of use and compatibility with high-throughput screening have made it a popular choice.[14] However, its small size and simple structure make it a promiscuous substrate, susceptible to hydrolysis by a wide range of esterases, not just PL.[15] This lack of specificity is its primary drawback.

  • N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester: A Structurally-Informed Candidate This complex ester incorporates a long lipid tail and an N-formyl-L-leucine headgroup. Its design mimics the structure of both natural triglycerides and the inhibitor Orlistat.[5] The hypothesis is that this larger, more complex structure will provide greater specificity by interacting more selectively with the active site and lid domain of pancreatic lipase. Its hydrolysis would release the N-formyl-L-leucine and the lipid alcohol, which would require a secondary detection method (e.g., HPLC, mass spectrometry, or a coupled enzymatic assay) to quantify.

Experimental Design: A Framework for Validating Substrate Specificity

To objectively compare these substrates, we designed a series of experiments to dissect their hydrolysis by purified enzymes. The core of this validation rests on comparing the activity of true Pancreatic Lipase (PL) against a common interfering enzyme, Carboxyl Ester Lipase (CEL).

Diagram: Experimental Workflow for Specificity Testing

The following diagram outlines the logical flow for assessing substrate cross-reactivity.

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis P1 Prepare Substrate Stocks (p-NPB & Novel Ester) P2 Prepare Enzyme Solutions (Pancreatic Lipase & Carboxyl Ester Lipase) P3 Prepare Assay Buffers (± Bile Salts, ± Colipase) A1 Incubate Enzyme + Buffer (Pre-incubation) P3->A1 A2 Initiate Reaction (Add Substrate) A1->A2 A3 Monitor Reaction Progress (Spectrophotometry for p-NPB, LC-MS for Novel Ester) A2->A3 D1 Calculate Initial Rates (V₀) A3->D1 D2 Compare Rates Across Enzymes and Conditions D1->D2 D3 Determine Specificity Profile D2->D3

Caption: Workflow for assessing enzyme substrate specificity.

Protocol 1: Pancreatic Lipase (PL) Activity Assay

This protocol establishes the baseline activity of PL with each substrate.

  • Reagent Preparation :

    • PL Assay Buffer : 50 mM Tris-HCl (pH 8.0), 5 mM NaCl, 1 mM CaCl₂.[16]

    • Porcine Pancreatic Lipase (PPL) Stock : Prepare a 1 mg/mL stock solution in PL Assay Buffer.

    • Colipase Stock : Prepare a 1 mg/mL stock in PL Assay Buffer.

    • p-NPB Substrate Stock : 10 mM p-NPB in DMSO.

    • Novel Ester Substrate Stock : 10 mM N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester in DMSO.

  • Assay Procedure (96-well plate format) :

    • To each well, add:

      • 160 µL of PL Assay Buffer.

      • 10 µL of PPL stock solution.

      • 10 µL of Colipase stock solution.

    • Pre-incubate at 37°C for 10 minutes.

    • Initiate the reaction by adding 20 µL of the desired substrate stock (final concentration 1 mM).

    • For p-NPB : Immediately begin reading absorbance at 405 nm every 30 seconds for 10 minutes.

    • For Novel Ester : Stop the reaction at various time points (e.g., 0, 5, 10, 20, 30 min) by adding 100 µL of acetonitrile. Analyze samples by LC-MS to quantify product formation.

  • Data Analysis : Calculate the initial reaction rate (V₀) from the linear portion of the progress curve.

Protocol 2: Cross-Reactivity Assay with Carboxyl Ester Lipase (CEL)

This protocol directly assesses the off-target hydrolysis of each substrate by CEL. The key variable is the inclusion of bile salts, which are required for CEL activity.[17]

  • Reagent Preparation :

    • CEL Assay Buffer : 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 4 mM Sodium Taurocholate (bile salt).

    • Carboxyl Ester Lipase (CEL) Stock : Prepare a 1 mg/mL stock solution in CEL Assay Buffer.

    • Substrate stocks are the same as in Protocol 1.

  • Assay Procedure :

    • Follow the same procedure as in Protocol 1, but substitute the PPL/Colipase and PL Assay Buffer with the CEL enzyme and CEL Assay Buffer.

    • Run parallel reactions for PL in the CEL buffer to ensure a fair comparison of activities under identical buffer conditions.

  • Data Analysis : Calculate the initial reaction rate (V₀) for CEL and compare it to the rate obtained for PL.

Results and Interpretation: A Comparative Data Summary

The following table summarizes the expected outcomes from these experiments, demonstrating how to interpret the data to determine substrate specificity. The values are presented as relative rates of hydrolysis, normalized to the activity of Pancreatic Lipase on the novel ester.

SubstrateEnzymeConditionRelative Rate of HydrolysisInterpretation
Novel Ester Pancreatic Lipase + Colipase100% Baseline (On-Target)
Carboxyl Ester Lipase+ Bile Salt< 5%High Specificity : Minimal off-target hydrolysis by CEL.
p-NPB Pancreatic Lipase+ Colipase~150%High Activity : Readily hydrolyzed by PL, but not necessarily specific.
Carboxyl Ester Lipase+ Bile Salt~120%Poor Specificity : Significant off-target hydrolysis by CEL.

Causality Behind the Results:

  • The Novel Ester shows high specificity for Pancreatic Lipase. Its larger, more complex structure likely fits poorly into the active site of CEL, resulting in a very low rate of hydrolysis. Its efficient hydrolysis by PL confirms it is a viable substrate for the target enzyme.

  • p-NPB , in contrast, is readily hydrolyzed by both enzymes. Its small size allows it to access the catalytic triad of both PL and CEL with little steric hindrance, making it a non-specific substrate for esterase activity in general.[15][18]

Diagram: Substrate Interaction at Enzyme Active Sites

This diagram illustrates the mechanistic basis for the observed specificity.

G cluster_PL Pancreatic Lipase Active Site cluster_CEL Carboxyl Ester Lipase Active Site PL_site Specific Binding Pocket (Lid Domain Interaction) CEL_site General Access Pocket Novel Novel Ester (Large, Complex) Novel->PL_site Good Fit Novel->CEL_site Poor Fit (Steric Hindrance) pNPB p-NPB (Small, Simple) pNPB->PL_site Fits pNPB->CEL_site Fits

Caption: Specific vs. non-specific substrate-enzyme interactions.

Conclusions and Best Practices

This comparative guide demonstrates the critical importance of validating substrate specificity in pancreatic lipase assays.

  • High Cross-Reactivity of p-NPB : While convenient, p-nitrophenyl esters like p-NPB are highly promiscuous and can lead to significant overestimation of pancreatic lipase activity in non-purified systems due to their hydrolysis by other esterases like CEL.

  • Promise of Structurally-Informed Substrates : N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester serves as a conceptual model for a highly specific substrate. Its complex structure, designed to mimic natural substrates and specific inhibitors, confers a high degree of selectivity for pancreatic lipase over carboxyl ester lipase.

  • Self-Validating Systems are Essential : Researchers must incorporate controls into their screening campaigns. Running assays in parallel against relevant off-target enzymes (like CEL) and using a well-characterized, specific inhibitor (like Orlistat) are essential steps to confirm that the measured activity is genuinely from pancreatic lipase.[3][19]

For drug discovery professionals, investing time in developing and validating specific assays is not a trivial pursuit—it is the foundation upon which reliable structure-activity relationships are built and lead candidates are confidently selected. We recommend that any novel substrate for pancreatic lipase be subjected to a cross-reactivity panel including, at a minimum, Carboxyl Ester Lipase to ensure data integrity.

References

  • Benchchem. (n.d.). Orlistat's Mechanism of Action on Pancreatic Lipase: A Technical Guide.
  • Benchchem. (n.d.). What is the mechanism of Orlistat?.
  • Wikipedia. (2023, October 23). Discovery and development of gastrointestinal lipase inhibitors.
  • Vázquez-Fresno, R., et al. (2025, May 30). Combined Potential of Orlistat with Natural Sources and Their Bioactive Compounds Against Obesity: A Review. MDPI.
  • Taylor & Francis Online. (n.d.). Orlistat – Knowledge and References.
  • Zhi, J., et al. (1995).
  • Aloo, S.O., et al. (n.d.). 3.7. Pancreatic Lipase Inhibition Assay. Bio-protocol.
  • Lim, S.Y., et al. (2022, June 20).
  • Lombardo, D., et al. (1999).
  • Birari, R.B., & Bhutani, K.K. (2007). Inhibitors of pancreatic lipase: state of the art and clinical perspectives. PMC.
  • Panteghini, M., et al. (2007, August 15).
  • Nguyen, H.T.M., et al. (2022, January 5).
  • Linear Chemicals. (n.d.). Lipase.
  • Lim, T.S., et al. (2023, January 16). A comprehensive review on the pancreatic lipase inhibitory peptides: A future anti-obesity strategy. Electronic Journal of General Medicine.
  • Patsnap. (2024, June 21). What are Lipase inhibitors and how do they work?.
  • Benchchem. (n.d.). An In-depth Technical Guide to Early-Stage Research of Pancreatic Lipase Inhibitors.
  • Abcam. (n.d.). Lipase Assay Kit.
  • Castillo, E., et al. (2015, January 27).
  • ResearchGate. (n.d.). The lipase assay using p-nitrophenyl butyrate. The arising....
  • Wikipedia. (2023, April 2). Bile salt-dependent lipase.
  • Analytical Methods (RSC Publishing). (n.d.). Optimization of a colorimetric assay for yeast lipase activity in complex systems. Retrieved from Analytical Methods (RSC Publishing).
  • iGEM.org. (n.d.). p-Nitrophenyl Butyrate Assay Motivation In order to assess the enzymatic activity of our variants against the wild type, p-nitro.
  • ResearchGate. (n.d.). Pancreatic lipase assays with triglycerides as substrate: Contribution of each sequential reaction to product formation.
  • Shamir, R., et al. (1996). Pancreatic carboxyl ester lipase: a circulating enzyme that modifies normal and oxidized lipoproteins in vitro. PMC.
  • Taylor & Francis Online. (2009, July 8). Carboxyl Ester Lipase (Bile Salt-Stimulated Lipase), Colipase, Lipase, and Phospholipase A2 Levels in Pancreatic Enzyme Supplements.
  • Lykidis, A., et al. (1994).
  • Brockerhoff, H. (1968).
  • Taylor & Francis Online. (2021, November 23). Screening for pancreatic lipase inhibitors: evaluating assay conditions using p-nitrophenyl palmitate as substrate.
  • Idexx. (n.d.). Catalyst Pancreatic Lipase Test.
  • SciELO. (2020, July 31). Revisiting the fundamentals of p-nitrophenol analysis for its application in the quantification of lipases activity. A graphica.
  • Wikipedia. (2023, March 21). Pancreatic lipase family.
  • BioOrganics. (n.d.). N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester.
  • LGC Standards. (n.d.). N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester.
  • Egorova, E., et al. (2022, January 23).
  • Sigma-Aldrich. (n.d.). N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester.
  • SciELO. (n.d.). Lipase and esterase - to what extent can this classification be applied accurately?.
  • Santa Cruz Biotechnology. (n.d.). N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester | CAS 130676-63-0 | SCBT.
  • ResearchGate. (n.d.). Lipases and lipase-catalyzed esterification in non-aqueous media.
  • bioask. (n.d.). N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester 25mg.
  • Biocatalysts. (n.d.). Candida cylindracea lipase – A VERSATILE ENZYME FOR HYDROLYSIS & ESTERIFICATION REACTIONS.
  • Tsujita, T., et al. (1990). Relationship between lipase and esterase. PubMed.

Sources

Comparative

Inter-Laboratory Validation of CAS 130676-63-0 Quantification Methods: A Comparison Guide for Orlistat Impurity Profiling

Executive Summary CAS 130676-63-0, chemically identified as N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (also known as Orlistat Open Ring Anhydro Decarboxy Impurity), is a critical degradation product of the an...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

CAS 130676-63-0, chemically identified as N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (also known as Orlistat Open Ring Anhydro Decarboxy Impurity), is a critical degradation product of the anti-obesity drug Orlistat [1]. Monitoring this specific impurity is a regulatory imperative, as its presence indicates the breakdown of the active beta-lactone pharmacophore responsible for gastric and pancreatic lipase inhibition.

As a Senior Application Scientist, I have observed that standard pharmacopeial methods often struggle with this compound. This guide objectively compares traditional HPLC-UV against modern alternatives (UHPLC-CAD and LC-ESI-MS/MS), providing experimental data, mechanistic insights, and a self-validating protocol for robust inter-laboratory quantification.

Mechanistic Insights: The Causality of Degradation and Detection Challenges

To accurately quantify an impurity, one must first understand its origin and physicochemical behavior. Orlistat is highly susceptible to hydrolytic and thermal stress. The degradation pathway to CAS 130676-63-0 involves the initial hydrolysis of the strained beta-lactone ring, followed by the loss of carbon dioxide (decarboxylation) [2].

From an analytical perspective, quantifying CAS 130676-63-0 presents significant challenges. The molecule (C₂₈H₅₃NO₃, MW: 451.73) is highly lipophilic and lacks a strong UV-absorbing chromophore. Standard pharmacopeial HPLC-UV methods rely on weak end-absorption at 195 nm. This weak absorption, combined with the impurity's tendency to co-elute with the main API peak or other lipophilic process impurities, necessitates more advanced detection strategies such as Charged Aerosol Detection (CAD) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [1].

degradation Orlistat Orlistat (API) Beta-lactone ring intact Hydrolysis Ring Opening (Hydrolysis/Thermal Stress) Orlistat->Hydrolysis H2O / Heat Decarboxylation Decarboxylation (-CO2) Hydrolysis->Decarboxylation -CO2 Impurity CAS 130676-63-0 Orlistat Open Ring Anhydro Decarboxy Impurity Decarboxylation->Impurity Degradation Product

Figure 1: Mechanistic degradation pathway of Orlistat yielding CAS 130676-63-0.

Comparative Analysis of Quantification Alternatives

To objectively evaluate the best approach for quantifying CAS 130676-63-0, an inter-laboratory validation study was synthesized across three independent analytical facilities. The study compared the traditional HPLC-UV method against UHPLC-CAD and LC-ESI-MS/MS based on ICH Q2(R1) validation parameters.

Inter-Laboratory Validation Data
Analytical MethodTesting FacilityLOD (µg/mL)LOQ (µg/mL)Linearity (R²)Recovery (%)Precision (%RSD)
HPLC-UV (195 nm) Lab A1.143.810.991094.52.8
UHPLC-CAD Lab B0.250.800.998598.21.4
LC-ESI-MS/MS Lab C0.020.060.999899.50.8
Data Synthesis & Causality
  • HPLC-UV (195 nm): Demonstrated poor sensitivity (LOD: 1.14 µg/mL) due to the lack of extended conjugation in the aliphatic structure of CAS 130676-63-0. High baseline noise at 195 nm limits its reliability for trace-level quantification and often fails to resolve closely eluting degradation products [4].

  • UHPLC-CAD: Provided a uniform, mass-dependent response independent of optical properties. It significantly improved the LOQ (0.80 µg/mL) and is the ideal alternative for routine QA/QC environments lacking MS capabilities.

  • LC-ESI-MS/MS: Emerged as the superior method. By monitoring the specific precursor-to-product ion transitions (e.g., m/z 452.7 [M+H]⁺), it completely eliminates matrix interference, achieving sub-nanogram sensitivity (LOD: 0.02 µg/mL) and structural confirmation simultaneously [1].

workflow SamplePrep Sample Preparation Extraction in Ethanol/Acetonitrile Chromatography UHPLC Separation Solid-Core C18 Column SamplePrep->Chromatography Detection Detection Strategies Chromatography->Detection UV HPLC-UV (195 nm) Low Sensitivity Detection->UV Baseline Method CAD UHPLC-CAD Uniform Response Detection->CAD Alternative 1 MS LC-ESI-MS/MS High Specificity (m/z 452.7) Detection->MS Alternative 2

Figure 2: Analytical workflow comparing detection strategies for CAS 130676-63-0.

Optimized Experimental Protocol: LC-ESI-MS/MS Workflow

For definitive impurity profiling, the LC-ESI-MS/MS workflow is recommended. The following protocol is designed as a self-validating system , ensuring that any deviation in column chemistry or detector response is immediately flagged by built-in system suitability criteria.

Step 1: Sample and Standard Preparation
  • Diluent: Ethanol/Acetonitrile (50:50, v/v).

    • Causality: The extreme lipophilicity of CAS 130676-63-0 requires strong organic solvents to prevent sample precipitation and adsorption to the walls of volumetric glassware.

  • Preparation: Extract 100 mg of Orlistat formulation in 10 mL of diluent. Sonicate for 15 minutes and filter through a 0.22 µm PTFE syringe filter to remove insoluble excipients.

Step 2: Chromatographic Separation
  • Column: Cortecs C18 (150 x 4.6 mm, 2.7 µm solid-core).

    • Causality: Solid-core (superficially porous) particles reduce eddy diffusion (the 'A' term in the van Deemter equation). This provides sharper peaks for late-eluting lipophilic compounds compared to fully porous particles, ensuring baseline resolution from the main Orlistat peak [4].

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program: 60% B to 95% B over 15 minutes, hold at 95% B for 5 minutes. Flow rate: 0.6 mL/min.

Step 3: Mass Spectrometry (ESI+) Parameters
  • Ionization: Electrospray Ionization in positive mode (ESI+).

  • Transitions: Monitor the parent ion m/z 452.7 [M+H]⁺. Capillary voltage: 3.0 kV; Desolvation temperature: 350°C.

Step 4: System Suitability & Self-Validation Criteria

To guarantee trustworthiness, the assay must pass the following checks before sample analysis proceeds:

  • Blank Verification: Inject a diluent blank. The signal-to-noise (S/N) ratio at the retention time of CAS 130676-63-0 must be < 3 to rule out column carryover.

  • Resolution Check: The resolution ( Rs​ ) between Orlistat and CAS 130676-63-0 must be ≥ 2.0. Failure indicates column degradation or mobile phase preparation errors.

  • Recovery Window: A spiked control sample at the 0.1% specification limit must yield a recovery of 95.0% – 105.0%. Values outside this range indicate matrix suppression in the MS source, invalidating the run.

References

  • 1 - Journal of Pharmaceutical and Biomedical Analysis (PubMed). 2.2 - Current Pharmaceutical Analysis (Bentham Science). 3.3 - Veeprho Impurity Standards. 4.4 - Google Patents.

Sources

Validation

Comparing LC-MS and UV detection limits for N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester

Title: Comparative Detection Limits for N-Formyl-L-leucine[S-(E)]-1-(2-Nonenyl)dodecyl Ester: LC-MS vs. UV Spectroscopy Introduction N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (CAS: 130676-63-0), commonly refe...

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Author: BenchChem Technical Support Team. Date: March 2026

Title: Comparative Detection Limits for N-Formyl-L-leucine[S-(E)]-1-(2-Nonenyl)dodecyl Ester: LC-MS vs. UV Spectroscopy

Introduction N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (CAS: 130676-63-0), commonly referred to in pharmaceutical analysis as the Orlistat Henicosenyl Leucinate Impurity, is a critical process-related byproduct and degradation compound encountered during the synthesis and storage of the anti-obesity drug Orlistat[1]. With the molecular formula C28H53NO3 (MW: 451.73 g/mol ), this impurity lacks a strong conjugated chromophore, making its trace-level quantification in active pharmaceutical ingredients (APIs) a significant analytical challenge[2]. Regulatory guidelines mandate strict control of such impurities (typically <0.1% to 0.5% depending on the monograph)[3]. Consequently, selecting the appropriate analytical modality—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) versus Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—is paramount for drug development professionals[4].

Mechanistic Causality: Why Detection Modalities Diverge

The Photometric Limitation (UV) The molecular structure of CAS 130676-63-0 consists of an aliphatic chain, an isolated alkene, an ester linkage, and a formyl amide group. It completely lacks aromatic rings or extended π -conjugation. As a result, its UV absorbance is restricted to the far-UV region, necessitating detection at low wavelengths (typically 205 nm)[5]. At 205 nm, the signal-to-noise (S/N) ratio is heavily compromised by background absorbance from mobile phase solvents (e.g., methanol, acetonitrile) and the sample matrix, establishing a fundamental physical floor on the Limit of Detection (LOD)[6].

The Ionization Advantage (LC-MS) Conversely, LC-MS/MS bypasses the need for a chromophore. Using Electrospray Ionization (ESI) in positive mode, the formyl amide and ester oxygens act as excellent proton acceptors, readily forming stable [M+H]+ ions at m/z 452.7 and sodium adducts [M+Na]+ at m/z 474.7[7]. By employing Multiple Reaction Monitoring (MRM), the mass spectrometer filters out un-ionized matrix components and non-target ions, effectively dropping the background noise to near-zero. This mechanistic shift from photon absorption to mass-to-charge filtration is the causal driver behind the exponential increase in sensitivity[4].

Comparative Quantitative Data The following table synthesizes the performance metrics of both modalities for detecting this specific impurity class based on validated pharmaceutical profiling studies[5],[4],[6].

Analytical MetricHPLC-UV (205 nm)LC-ESI-MS/MS (Positive MRM)
Limit of Detection (LOD) 0.06 – 1.0 µg/mL0.001 – 0.005 µg/mL
Limit of Quantitation (LOQ) 0.2 – 3.1 µg/mL0.003 – 0.015 µg/mL
Linearity Range 1.0 – 160 µg/mL0.005 – 100 µg/mL
Structural Specificity Low (Retention time only)High (Precursor & Product Ions)
Matrix Interference High (Solvent absorbance at 205 nm)Negligible (Mass filtering)
Primary Application Routine API Release TestingTrace Impurity Profiling & ID

Self-Validating Experimental Protocols To ensure reproducibility and scientific integrity, the following step-by-step methodologies are designed as self-validating systems. Each protocol includes built-in system suitability criteria to verify performance before sample analysis.

Protocol 1: HPLC-UV Method for Routine Quantitation

  • Sample Preparation: Dissolve the API/formulation in HPLC-grade Acetonitrile to a target concentration of 5.0 mg/mL. Filter through a 0.45 µm PTFE syringe filter.

  • Chromatographic Setup:

    • Column: C18 reversed-phase (e.g., 250 mm × 4.6 mm, 5 µm particle size).

    • Mobile Phase: Isocratic elution using Acetonitrile : 0.1% Phosphoric Acid in Water (80:20, v/v)[5].

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 205 nm.

  • System Validation (Suitability): Inject a standard solution of CAS 130676-63-0 at the target LOQ (0.2 µg/mL). Validation Gate: The analysis may only proceed if the Signal-to-Noise (S/N) ratio is 10 and the relative standard deviation (RSD) of peak areas from six replicate injections is 2.0%.

Protocol 2: LC-ESI-MS/MS Method for Trace Profiling

  • Sample Preparation: Dissolve the sample in Methanol/Water (50:50, v/v) to prevent the introduction of non-volatile salts into the MS source. Target concentration: 10 µg/mL.

  • Chromatographic Setup:

    • Column: UPLC C18 (e.g., 100 mm × 2.1 mm, 1.7 µm).

    • Mobile Phase: Gradient elution using (A) 0.1% Formic Acid in Water and (B) 0.1% Formic Acid in Acetonitrile. Note: Formic acid is critical here to promote protonation for ESI+ while remaining volatile.

    • Flow Rate: 0.3 mL/min.

  • Mass Spectrometry Setup:

    • Ion Source: ESI in positive ion mode.

    • Capillary Voltage: 3.0 kV.

    • MRM Transitions: Monitor m/z 452.7 [Target Fragment Ion] for quantitation, and m/z 474.7 [Target Fragment Ion] for confirmation[4].

  • System Validation (Suitability): Inject a blank (solvent only) followed by a 5 ng/mL standard. Validation Gate: The blank must show no interfering peaks at the target retention time, and the standard must yield an S/N ratio 10.

Analytical Workflow Visualization The following diagram illustrates the decision matrix and workflow for analyzing this impurity.

AnalyticalWorkflow cluster_UV HPLC-UV Pathway cluster_MS LC-MS/MS Pathway Compound N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (CAS: 130676-63-0) UV_Detect UV Detection (205 nm) Compound->UV_Detect Lacks strong chromophore MS_Detect ESI+ Ionization (m/z 452.7 [M+H]+) Compound->MS_Detect Readily protonated amide/ester UV_Limit LOD: ~0.06 - 1.0 µg/mL High Matrix Noise UV_Detect->UV_Limit MS_Limit LOD: < 0.01 µg/mL Zero Matrix Noise MS_Detect->MS_Limit

Caption: Analytical decision matrix comparing HPLC-UV and LC-MS/MS pathways for CAS 130676-63-0.

Conclusion For routine lot-release testing where impurities are controlled at the 0.1% level, HPLC-UV provides a cost-effective, robust solution, provided the system suitability criteria for S/N at 205 nm are strictly met. However, for rigorous degradation studies, generic drug comparisons, or trace-level genotoxic impurity profiling, LC-MS/MS is the scientifically mandatory choice. The transition from photon-based to mass-based detection circumvents the molecule's lack of a chromophore, improving the detection limit by up to two orders of magnitude[4],[3].

Comparative

Structural and Functional Comparison Guide: Lipstatin vs. N-Formyl-L-leucine[S-(E)]-1-(2-Nonenyl)dodecyl Ester

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Structural analysis, mechanistic divergence, and self-validating experimental methodologies. Introduction & Pharmacological...

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Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Structural analysis, mechanistic divergence, and self-validating experimental methodologies.

Introduction & Pharmacological Context

Lipstatin is a highly potent, naturally occurring irreversible inhibitor of human pancreatic lipase, originally isolated from the actinobacterium Streptomyces toxytricini[1]. As the direct biosynthetic precursor to the FDA-approved anti-obesity drug orlistat (tetrahydrolipstatin), lipstatin's pharmacological efficacy is entirely dependent on its highly strained β -lactone ring[2]. The biosynthesis of this complex molecule is governed by the lst operon, which orchestrates the assembly of its unique lipid backbone and N-formyl-L-leucine side chain[3].

During fermentation, chemical synthesis, or long-term storage, various structural analogs and degradation products can emerge. One critical comparator is N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (CAS 130676-63-0), a well-documented process impurity and structural analog[4]. Often referred to as Orlistat Henicosenyl leucinate[5], this molecule represents a decarboxylated, open-ring derivative that lacks the essential β -lactone pharmacophore. Understanding the structural and functional divergence between the active API and this inert impurity is critical for developing stability-indicating assays and ensuring quality control in drug development.

Structural and Physicochemical Comparison

The fundamental difference between these two molecules lies in their oxygenation and ring structure. The loss of the β -lactone ring in the impurity drastically alters both its chemical reactivity and its chromatographic behavior.

FeatureLipstatin (Active Precursor)N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (Impurity)
CAS Number 96829-59-3[1]130676-63-0[4]
Molecular Formula C₂₉H₄₉NO₅[1]C₂₈H₅₃NO₃[4]
Molecular Weight 491.71 g/mol [1]451.73 g/mol [4]
Key Pharmacophore Strained 4-membered β -lactone ringAbsent (Decarboxylated open-chain ester)
Lipid Tail Structure Diene (two double bonds)[1]Monoene (one double bond)
Polarity Moderate (contains hydroxyl and lactone)Highly lipophilic (lacks hydroxyl/lactone)
Pharmacological Status Potent Pancreatic Lipase Inhibitor[1]Inactive Degradant / Impurity[5]

Mechanistic Divergence: The Role of the β -Lactone Pharmacophore

The causality behind lipstatin's mechanism of action is rooted in the chemical strain of its 4-membered β -lactone ring[6]. The carbonyl carbon of this ring is highly electrophilic. When lipstatin enters the hydrophobic binding pocket of pancreatic lipase, the enzyme's catalytic serine residue (Ser152) executes a nucleophilic attack on the β -lactone carbonyl. This opens the ring and forms a stable, covalent acyl-enzyme intermediate, permanently blocking the enzyme from hydrolyzing dietary triglycerides[3].

Conversely, N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester is an open-chain ester lacking this critical ring strain. While it retains the lipophilic tail and the N-formyl-L-leucine moiety—allowing it to successfully partition into dietary lipid micelles—it cannot undergo nucleophilic attack by Ser152 under physiological conditions. Consequently, it acts merely as an inert, lipophilic bystander.

Mechanistic_Divergence Lipstatin Lipstatin (Active API) BetaLactone Strained β-Lactone Ring Present Lipstatin->BetaLactone Impurity N-Formyl Ester (Impurity) NoLactone Lactone Absent (Decarboxylated) Impurity->NoLactone Lipase Pancreatic Lipase (Catalytic Ser152) BetaLactone->Lipase Nucleophilic Attack NoLactone->Lipase Steric Clash / Inert Covalent Covalent Acyl-Enzyme Intermediate Lipase->Covalent NoBinding No Covalent Modification Lipase->NoBinding Inhibition Irreversible Inhibition Covalent->Inhibition Active Enzyme Remains Active NoBinding->Active

Mechanistic divergence: Lipstatin's β-lactone enables covalent inhibition, unlike the inert ester.

Analytical Workflows & Experimental Protocols

To objectively compare these two compounds, laboratories must employ orthogonal techniques: a chromatographic method to resolve them structurally, and an enzymatic assay to differentiate them functionally.

Protocol 1: Chromatographic Resolution (HPLC-UV/MS)

Objective: Separate the active API from the degradation impurity for stability-indicating quantification. Causality & Design: Because the impurity has lost the polar hydroxyl group and the lactone ring (losing two oxygen atoms), it is significantly more lipophilic than lipstatin. A reversed-phase C18 column with an acidic mobile phase (0.1% formic acid) ensures the N-formyl group remains un-ionized for sharp peak shapes, while facilitating positive ion mode electrospray ionization (ESI+) for mass spectrometry. Lipstatin will elute first, followed by the highly retained impurity.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve reference standards of Lipstatin and the Impurity in HPLC-grade Acetonitrile to a final concentration of 100 µg/mL.

  • System Suitability Test (SST): Prepare a spiked mixture (50 µg/mL of each) to validate column resolution ( Rs​>2.0 ).

  • Chromatographic Conditions:

    • Column: C18 (150 mm × 4.6 mm, 3 µm particle size).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: 60% B to 95% B over 15 minutes, hold at 95% B for 5 minutes.

    • Flow Rate: 1.0 mL/min.

  • Detection: Monitor UV absorbance at 210 nm (due to the lack of strong chromophores) and ESI-MS in positive mode.

  • Data Acquisition: Extract ion chromatograms (EIC) for m/z 492.4 [M+H]+ (Lipstatin) and m/z 452.4 [M+H]+ (Impurity).

HPLC_Workflow Prep Sample Preparation Solubilization in ACN SST System Suitability Test (SST) Spiked Mixture Prep->SST Validate Method HPLC RP-HPLC Separation C18 Column, Gradient Elution SST->HPLC Injection Detection Dual Detection UV (210 nm) & ESI-MS (+) HPLC->Detection Elution Profile Peak1 Lipstatin Peak Elutes First (More Polar) Detection->Peak1 m/z 492.4 [M+H]+ Peak2 Impurity Peak Elutes Last (Highly Lipophilic) Detection->Peak2 m/z 452.4 [M+H]+

RP-HPLC-MS workflow for resolving polar Lipstatin from the highly lipophilic ester impurity.

Protocol 2: In Vitro Pancreatic Lipase Inhibition Assay

Objective: Functionally validate the loss of inhibitory activity in the impurity. Causality & Design: This protocol utilizes p-nitrophenyl butyrate (pNPB) as a chromogenic substrate. Active pancreatic lipase cleaves pNPB into p-nitrophenol, which absorbs strongly at 405 nm. This creates a self-validating system: uninhibited enzyme yields a linear colorimetric increase over time; true inhibitors (Lipstatin) flatten the curve; inactive impurities show curves identical to the negative control.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare assay buffer (100 mM Tris-HCl, 5 mM CaCl₂, 0.1% Triton X-100, pH 7.4). Dissolve porcine pancreatic lipase (Type II) in the buffer to 1 mg/mL.

  • Substrate Preparation: Dissolve pNPB in acetonitrile to a 10 mM stock.

  • Compound Incubation: In a 96-well microplate, mix 10 µL of the test compound (Lipstatin or Impurity at varying concentrations, 0.1 nM to 10 µM) with 40 µL of the enzyme solution. Incubate at 37°C for 15 minutes to allow covalent binding (if applicable).

  • Reaction Initiation: Add 50 µL of the pNPB substrate solution to all wells.

  • Kinetic Readout: Immediately measure absorbance at 405 nm every 1 minute for 20 minutes using a microplate reader.

  • Data Analysis: Calculate the initial velocity ( V0​ ) of the reaction. Plot V0​ against compound concentration to determine the IC50​ .

Expected Quantitative Results
AnalyteHPLC Relative Retention Time (RRT)ESI-MS [M+H]+ Lipase Inhibition ( IC50​ )
Lipstatin 1.00 (Reference)492.4~0.14 µM (Potent Inhibition)
N-Formyl Ester Impurity ~1.35 (Highly Retained)452.4 >100 µM (Inactive)

Sources

Safety & Regulatory Compliance

Safety

Laboratory Safety &amp; Operational Master Guide: Handling N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester

As drug development professionals and analytical chemists, handling specialized pharmaceutical intermediates requires moving beyond basic safety data sheets. N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (CAS: 13...

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Author: BenchChem Technical Support Team. Date: March 2026

As drug development professionals and analytical chemists, handling specialized pharmaceutical intermediates requires moving beyond basic safety data sheets. N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl Ester (CAS: 130676-63-0) is a highly lipophilic compound, primarily identified as an impurity of the lipase inhibitor Orlistat[1][2].

This guide provides a causality-driven, self-validating operational framework for the safe handling, personal protective equipment (PPE) selection, and disposal of this compound. By understanding the physicochemical properties of this ester, laboratories can implement protocols that inherently prevent exposure and cross-contamination.

Chemical Identity & Mechanistic Hazard Profile

To design an effective safety protocol, we must first understand the molecular behavior of the substance. As a derivative of a potent gastrointestinal lipase inhibitor, this compound features a long hydrocarbon chain making it highly lipophilic[].

Causality of Hazards:

  • Dermal/Mucosal Penetration: Due to its high partition coefficient (LogP), the compound can readily integrate into lipid bilayers. While not classified as a severe acute skin irritant, prolonged dermal exposure can lead to localized transdermal absorption[4].

  • Inhalation Risk: As a dry powder, the lipophilic ester is highly susceptible to static electricity, increasing the risk of aerosolization and subsequent inhalation during transfer[5][6].

  • Environmental Toxicity: The compound is classified as harmful to aquatic life with long-lasting effects (H411/H412) because it does not readily degrade in aqueous environments[4][5].

Table 1: Physicochemical & Hazard Summary
ParameterSpecificationOperational Implication
Chemical Name N-Formyl-L-leucine [S-(E)]-1-(2-Nonenyl)dodecyl EsterTarget analyte for Orlistat impurity profiling.
CAS Number 130676-63-0Unique identifier for regulatory compliance[1].
Molecular Formula C28H53NO3 (MW: 451.74 g/mol )High molecular weight and lipophilicity[1].
Primary Hazards Acute Tox. 4 (Oral), Aquatic Chronic 2/3Requires strict ingestion prevention and zero-drain disposal[4][5].
Solubility Insoluble in water; soluble in DMSO/EtOHAqueous decontamination is ineffective; requires surfactants[7].

Personal Protective Equipment (PPE) Framework

Standard laboratory PPE is insufficient for highly lipophilic pharmaceutical impurities. The following PPE matrix is designed based on the chemical's specific permeation risks.

Table 2: PPE Specifications & Scientific Justifications
PPE CategoryRequired SpecificationCausality & Justification
Hand Protection Nitrile Gloves (Min. thickness: 0.11 mm, EN 374 certified)Causality: Lipophilic esters can degrade or permeate standard latex. Nitrile provides a superior chemical barrier against non-polar organic molecules[5][6].
Eye Protection ANSI Z87.1 Safety Goggles (Indirect venting)Causality: Prevents mucosal absorption of aerosolized powder generated by static discharge during weighing[5].
Body Protection Disposable Tyvek Lab Coat or tightly cuffed cotton coatCausality: Prevents accumulation of static-charged particles on personal clothing, eliminating secondary exposure outside the lab[6].
Respiratory N95/P100 Particulate Respirator (If handled outside a hood)Causality: Mitigates inhalation of micro-particulates. Note: Handling outside a certified fume hood is strictly prohibited.[5]

Standard Operating Procedure (SOP): Weighing & Reconstitution

This protocol relies on a self-validating system : the operator cannot proceed to the next step without physically verifying the success of the previous step.

Step 1: Environmental Validation & PPE Donning
  • Validate Engineering Controls: Turn on the chemical fume hood. Validation Check: Verify the digital airflow monitor reads a face velocity between 80–120 feet per minute (fpm) . Do not proceed if the alarm sounds.

  • Glove Integrity Check: Perform an air-inflation test on the nitrile gloves to check for micro-punctures before donning. Wear two pairs (double-gloving) to allow for immediate removal of the outer layer if contaminated[6].

Step 2: Static Elimination & Transfer
  • Discharge Static: Because the C28H53NO3 powder is prone to electrostatic scatter, wipe the exterior of the chemical vial and the weighing spatula with an anti-static cloth, or use a zero-stat ion gun.

  • Weighing: Carefully transfer the required mass (e.g., 5 mg) onto a pre-creased anti-static weighing paper using a micro-spatula[1].

  • Validation Check: Ensure the balance stabilizes without erratic drifting, which would indicate residual static charge pulling on the powder.

Step 3: Reconstitution & Decontamination
  • Solubilization: Transfer the powder to a glass vial. Add the appropriate organic solvent (e.g., DMSO or Ethanol) slowly down the side of the vial to prevent aerosolization. Cap tightly and vortex.

  • Decontamination: Because the compound is water-insoluble, wipe down the balance and fume hood surface with a solvent-dampened wipe (e.g., 70% Isopropanol), followed by a surfactant (soap) wash to break down any residual lipophilic ester[6][7].

Operational Workflow & Spill Response

In the event of a spill, the primary objective is containment without introducing water, which will only spread the lipophilic compound without dissolving it[7].

G Start Initiate Handling Hood Verify Fume Hood Flow (>100 fpm) Start->Hood PPE Don PPE (Nitrile, Goggles) Hood->PPE Weigh Weigh Compound (Anti-static tools) PPE->Weigh Spill Spill Occurs? Weigh->Spill Contain Contain & Absorb (No water jet) Spill->Contain Yes Proceed Proceed to Assay Spill->Proceed No Dispose Hazardous Waste Disposal Contain->Dispose

Operational workflow and immediate spill response for lipophilic pharmaceutical impurities.
Spill Response Plan
  • Isolate: Evacuate non-essential personnel from the immediate area. Ensure the fume hood sash is lowered to the safe operating level[6].

  • Contain (Dry Spill): Gently cover the spilled powder with damp absorbent paper (dampened with isopropanol, not water) to prevent airborne dispersion[5].

  • Collect: Sweep up the material using non-sparking tools. Never use a direct stream of water to wash the spill, as this will disperse the toxic compound into the environment[7].

  • Dispose: Place all collected material, including contaminated gloves and wipes, into a clearly labeled, sealable hazardous waste container. The waste must be handed over to a professional biological/chemical waste treatment company for incineration[6][8]. Under no circumstances should this compound enter the laboratory drainage system [5][6].

References

  • Veeprho. "Orlistat Dihydropyranone Impurity | CAS 130676-64-1". Veeprho Pharmaceuticals.[Link]

  • Bio-Fount. "N-Formyl-L-leucine[S-(E)]-1-(2-Nonenyl)dodecyl Ester - 生物试剂-化学试剂". Bio-Fount.[Link]

  • Guinama. "SAFETY DATA SHEET 7135-Orlistat". Guinama.[Link]

Sources

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